(S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate

• CAS: 179756-43-5

Core Science & Biosynthesis

(S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate molecular weight

An In-Depth Technical Guide to (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate

Abstract

(S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate is a chiral synthetic building block of significant interest to the pharmaceutical and medicinal chemistry sectors. Its unique structure, combining a stereodefined pyrrolidine core, a flexible ether linkage, and a reactive aniline moiety, positions it as a versatile scaffold for the development of novel therapeutic agents. The pyrrolidine ring, a privileged structure in drug discovery, imparts favorable physicochemical properties such as improved solubility and three-dimensional complexity, which can enhance binding affinity and selectivity to biological targets.[1][2] This technical guide provides a comprehensive overview of the molecule's core properties, outlines a robust synthetic strategy, discusses its applications in drug development, and details critical safety and handling protocols. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this valuable intermediate in their discovery pipelines.

Core Molecular Profile

A thorough understanding of a molecule's fundamental properties is the cornerstone of its effective application in complex synthetic campaigns. This section details the chemical identity and physicochemical characteristics of (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate.

Chemical Identity

The molecule consists of a pyrrolidine ring protected at the nitrogen atom with a tert-butoxycarbonyl (Boc) group. The (S)-stereochemistry at the C3 position is crucial for enantioselective interactions with chiral biological targets. An aminophenoxy group is attached to this chiral center via an ether linkage.

• IUPAC Name: tert-butyl (3S)-3-(4-aminophenoxy)pyrrolidine-1-carboxylate[3]

• Molecular Formula: C₁₅H₂₂N₂O₃[3][4]

• CAS Numbers: 179756-43-5[3], 862874-75-7[4]

• Canonical SMILES: CC(C)(C)OC(=O)N1CCC1[3]

• InChI Key: RYWQNZFJMSYAED-ZDUSSCGKSA-N[3]

Caption: Proposed synthetic workflow for the target molecule.

Experimental Protocol: Mitsunobu Coupling and Reduction

This protocol describes a representative procedure. Researchers should optimize conditions based on their specific laboratory setup and reagent batches.

Step 1: Ether Formation via Mitsunobu Reaction

• Inert Atmosphere: To a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add (R)-tert-butyl 3-hydroxypyrrolidine-1-carboxylate (1.0 eq.), 4-nitrophenol (1.1 eq.), and triphenylphosphine (PPh₃, 1.5 eq.).

• Solvent: Dissolve the components in a suitable anhydrous solvent, such as tetrahydrofuran (THF).

• Cooling: Cool the reaction mixture to 0°C using an ice bath. This is crucial to control the exothermic nature of the reagent addition.

• Reagent Addition: Add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq.) dropwise to the stirred solution. The characteristic red color of the Mitsunobu ylide should appear and then fade as the reaction proceeds.

• Reaction: Allow the mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup and Purification: Upon completion, concentrate the mixture under reduced pressure. Purify the crude residue using silica gel column chromatography to isolate (S)-tert-butyl 3-(4-nitrophenoxy)pyrrolidine-1-carboxylate.

Step 2: Reduction of the Nitro Group

• Setup: Dissolve the nitro-intermediate from Step 1 in a solvent such as methanol (MeOH) or ethyl acetate (EtOAc).

• Catalyst: Add a catalytic amount of palladium on carbon (10% Pd/C, ~5-10 mol%).

• Hydrogenation: Stir the suspension vigorously under a hydrogen atmosphere (using a balloon or a Parr hydrogenator) at room temperature.

• Monitoring: Monitor the reaction by TLC until the starting material is fully consumed.

• Filtration and Concentration: Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst, washing the pad with the reaction solvent. [5]Concentrate the filtrate under reduced pressure to yield the final product, (S)-tert-butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate. Further purification by chromatography may be necessary.

Spectroscopic Characterization

While specific experimental spectra for the final product are not universally published, characterization would rely on standard analytical techniques.

• Mass Spectrometry (MS): Electrospray ionization (ESI-MS) would show a protonated molecular ion [M+H]⁺ at m/z ≈ 279.17.

• ¹H NMR Spectroscopy: Key expected signals include the aromatic protons of the aminophenoxy ring (typically two doublets in the 6.5-7.0 ppm range), the characteristic singlet for the nine tert-butyl protons (~1.46 ppm), and a series of multiplets for the pyrrolidine ring protons. [6]* ¹³C NMR Spectroscopy: Expected signals would include the carbamate carbonyl (~155 ppm), the quaternary carbon of the t-butyl group (~79 ppm), aromatic carbons, and aliphatic carbons of the pyrrolidine ring. [7]* Infrared (IR) Spectroscopy: Characteristic peaks would include N-H stretching from the primary amine (~3300-3400 cm⁻¹), C-H stretching, and a strong C=O stretch from the Boc-carbamate group (~1680-1700 cm⁻¹).

Relevance and Application in Drug Discovery

The value of (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate lies in its utility as a versatile intermediate for constructing more complex molecules with therapeutic potential.

The Pyrrolidine Scaffold: A Privileged Structure

The pyrrolidine ring is a five-membered saturated nitrogen heterocycle frequently incorporated into drug candidates. [1]Its non-planar, flexible nature allows it to present substituents in precise three-dimensional orientations, which is critical for selective binding to protein targets. [2]This scaffold is found in drugs targeting a wide range of diseases, including those of the central nervous system, cancer, and infectious diseases. [2][8]

A Trifunctional Synthetic Building Block

This molecule offers three distinct points for chemical modification, making it a powerful tool for building molecular diversity in a targeted and controlled manner.

Caption: Derivatization pathways for the target molecule.

• The Primary Aniline Group: This is a versatile nucleophilic handle. It readily participates in reactions such as amide bond formation, sulfonylation, and urea formation, allowing for the introduction of a wide array of functional groups to explore structure-activity relationships (SAR).

• The Boc-Protected Pyrrolidine Nitrogen: The Boc group is a stable protecting group that can be easily removed under acidic conditions (e.g., with trifluoroacetic acid or HCl in dioxane). This unmasks a secondary amine, which can then be functionalized through reductive amination, acylation, or alkylation.

• The Aromatic Ring: The phenoxy ring can undergo electrophilic aromatic substitution, although this is less commonly exploited than the other two functional handles.

This trifunctional nature allows for the synthesis of complex libraries of compounds, which is a key strategy in modern high-throughput screening and lead optimization. [9]

Safety, Handling, and Storage

Proper handling and storage are essential to ensure user safety and maintain the integrity of the compound.

Hazard Identification

The compound should be handled with care, following standard laboratory safety procedures.

Hazard Information	Details	Source(s)
GHS Pictogram(s)	GHS07 (Harmful/Irritant)	[3]
Signal Word	Warning	[3]
Hazard Statements	H302 - Harmful if swallowed	[3]
Precautionary Statements	P260 - Do not breathe dust/fume/gas/mist/vapors/spray.P301+P310 - IF SWALLOWED: Immediately call a POISON CENTER/doctor.	[3]

Handling and Personal Protective Equipment (PPE)

• Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume hood. [10]* Personal Protective Equipment: Wear standard PPE, including safety glasses with side shields, a lab coat, and compatible chemical-resistant gloves. [10][11]* Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling. [11]

Storage and Stability

• Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated place. [11]* Recommended Temperature: 2-8°C. [4]* Incompatibilities: Keep away from strong oxidizing agents. The compound may be air-sensitive.

Conclusion

(S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate is a high-value chiral building block for medicinal chemistry and drug discovery. Its well-defined stereochemistry, coupled with multiple, orthogonally-addressable functional groups, provides a robust platform for the synthesis of diverse and complex molecular architectures. A clear understanding of its properties, synthetic pathways, and handling requirements, as detailed in this guide, enables researchers to effectively and safely incorporate this versatile scaffold into their research and development programs, accelerating the discovery of next-generation therapeutics.

References

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• Google Patents.WO2010065447A3 - A process for the preparation of tert-butyl (r) - 3 -vinylpyrrolidine- i - carboxylate and intermediates therefor.

• PubChem. (S)-tert-Butyl 3-(4-aminophenyl)piperidine-1-carboxylate. National Center for Biotechnology Information. Available at: [Link]

• Raimondi, M. V., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. MDPI. Available at: [Link]

• Google Patents.CN102241617A - Synthesis method of 1-tert-butoxycarbonyl-3-pyrrolidone.

• Bagryanskaya, I. Y., et al. (2022). 3,4-Unsubstituted 2-tert-Butyl-pyrrolidine-1-oxyls with Hydrophilic Functional Groups in the Side Chains. MDPI. Available at: [Link]

• Raimondi, M. V., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. PubMed. Available at: [Link]

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(S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate: A Technical Guide for Drug Discovery Professionals

Introduction: The Strategic Value of the 3-Substituted Pyrrolidine Scaffold

The pyrrolidine ring is a cornerstone of medicinal chemistry, prized for its ability to introduce three-dimensional complexity into molecular scaffolds, thereby enhancing interactions with biological targets.[1] Its non-planar, puckered conformation allows for a nuanced exploration of pharmacophore space, a critical factor in optimizing drug potency and selectivity. The strategic placement of substituents on the pyrrolidine ring can significantly influence a compound's pharmacokinetic and pharmacodynamic properties. This guide focuses on a particularly valuable building block, (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate, a molecule that combines the chiral pyrrolidine core with a reactive aminophenoxy moiety, making it a versatile intermediate in the synthesis of novel therapeutics.

Physicochemical and Structural Properties

A comprehensive understanding of the physicochemical properties of a synthetic building block is fundamental to its effective application. While experimentally determined data for (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate is not extensively available in the public domain, its key structural and identifying information is well-established.

Property	Value	Source
Molecular Formula	C₁₅H₂₂N₂O₃	-
Molecular Weight	278.35 g/mol	-
CAS Number	179756-43-5	-
IUPAC Name	tert-butyl (3S)-3-(4-aminophenoxy)pyrrolidine-1-carboxylate	-
Purity (Typical)	≥97%	Commercial Suppliers
Appearance	Off-white to yellow solid (predicted)	-
Boiling Point	Not available (Predicted for a related compound: 257.4±33.0 °C)	[2]
Melting Point	Not available	-
Solubility	Soluble in organic solvents such as methanol, ethanol, and dichloromethane (predicted)	-

Structural Diagram:

Caption: Molecular formula of the target compound.

Synthesis and Purification: A Chemically Sound Approach

While a specific, peer-reviewed synthesis for (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate is not readily found in the literature, a reliable synthetic route can be devised based on established chemical principles and published procedures for analogous compounds. The most logical approach involves a nucleophilic aromatic substitution or an etherification reaction between a protected (S)-3-hydroxypyrrolidine and a suitably protected p-aminophenol derivative. A plausible, detailed experimental protocol is provided below.

Proposed Synthetic Pathway:

Caption: Proposed synthetic route to the target compound.

Step-by-Step Experimental Protocol:

Part 1: Synthesis of (S)-tert-Butyl 3-(4-nitrophenoxy)pyrrolidine-1-carboxylate (Intermediate)

• Reaction Setup: To a solution of (R)-tert-butyl 3-hydroxypyrrolidine-1-carboxylate (1 equivalent) in anhydrous N,N-dimethylformamide (DMF), add potassium carbonate (K₂CO₃, 2 equivalents) and p-fluoronitrobenzene (1.1 equivalents).

• Reaction Conditions: Heat the reaction mixture to 80-90 °C and stir under an inert atmosphere (e.g., nitrogen or argon) for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and pour it into ice-water. Extract the aqueous layer with ethyl acetate (3 x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Part 2: Synthesis of (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate (Final Product)

• Reaction Setup: Dissolve the intermediate from Part 1 in methanol. Add 10% palladium on carbon (Pd/C) catalyst (5-10 mol%).

• Reaction Conditions: Stir the mixture under a hydrogen atmosphere (balloon or Parr shaker) at room temperature for 4-6 hours. Monitor the reaction by TLC.

• Work-up: Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the Celite pad with methanol.

• Purification: Concentrate the filtrate under reduced pressure to yield the final product. Further purification by recrystallization or column chromatography may be performed if necessary.

Spectral Analysis: Characterization of a Key Precursor

While the spectral data for the final product is not available, the data for a key precursor, (S)-tert-butyl 3-aminopyrrolidine-1-carboxylate, is well-documented and provides a valuable reference for structural elucidation.

¹H NMR (CDCl₃) of (S)-tert-butyl 3-aminopyrrolidine-1-carboxylate:

• δ 3.65-3.45 (m, 3H): Protons on the pyrrolidine ring adjacent to the nitrogen and the chiral center.

• δ 3.45-3.33 (m, 1H): One of the protons on the pyrrolidine ring.

• δ 3.20-3.0 (m, 1H): The proton at the chiral center (C3).

• δ 2.12-2.02 (m, 1H): One of the protons on the C4 position of the pyrrolidine ring.

• δ 1.80-1.65 (m, 1H): The other proton on the C4 position.

• δ 1.46 (s, 9H): The nine equivalent protons of the tert-butyl group.

Mass Spectrum (m/z) of (S)-tert-butyl 3-aminopyrrolidine-1-carboxylate:

• 187 [M+H]⁺: The protonated molecular ion.

Reactivity and Applications in Medicinal Chemistry

(S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate is a bifunctional molecule, with its reactivity dominated by the primary aromatic amine and the Boc-protected secondary amine.

• The Aromatic Amine: The primary amine on the phenoxy ring is a versatile handle for a variety of chemical transformations, including:

  • Amide bond formation: Reaction with carboxylic acids, acid chlorides, or activated esters to form amides.

  • Sulfonamide formation: Reaction with sulfonyl chlorides.

  • Urea and Thiourea formation: Reaction with isocyanates and isothiocyanates.

  • Reductive amination: Reaction with aldehydes or ketones in the presence of a reducing agent.

  • Diazotization: Conversion to a diazonium salt, which can then be used in Sandmeyer or Suzuki reactions.

• The Boc-Protected Pyrrolidine Nitrogen: The tert-butyloxycarbonyl (Boc) protecting group is stable under a wide range of conditions but can be readily removed with a strong acid (e.g., trifluoroacetic acid or hydrochloric acid in an organic solvent) to liberate the secondary amine of the pyrrolidine ring. This allows for subsequent functionalization at this position.

Workflow for Elaboration of the Scaffold:

Caption: General workflow for the synthetic elaboration of the title compound.

The unique combination of a chiral 3-oxypyrrolidine and a reactive aniline moiety makes this scaffold particularly attractive for the synthesis of inhibitors of kinases, proteases, and other enzyme classes where specific interactions in a well-defined pocket are crucial for activity.

Safety and Handling

As with any chemical reagent, proper safety precautions should be observed when handling (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated area or a fume hood.

• Storage: Store in a tightly sealed container in a cool, dry place.

Conclusion

(S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate represents a valuable and versatile building block for the synthesis of complex, biologically active molecules. Its inherent chirality and bifunctional nature provide a robust platform for the creation of diverse chemical libraries for drug discovery. While detailed experimental data for this specific compound remains to be broadly published, its synthesis and reactivity can be confidently predicted based on established chemical principles, enabling its effective use in the pursuit of novel therapeutics.

References

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An In-depth Technical Guide to the NMR Spectroscopic Analysis of (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate

Abstract

This technical guide provides a comprehensive analysis of the Nuclear Magnetic Resonance (NMR) spectroscopic data for the chiral molecule, (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate. Designed for researchers, scientists, and professionals in drug development, this document offers a detailed, field-proven perspective on the structural elucidation of this compound using ¹H and ¹³C NMR spectroscopy. The guide delves into the causality behind experimental choices, presents a self-validating system for protocols, and is grounded in authoritative references. It includes predicted NMR data with in-depth interpretation, detailed experimental protocols, and visual aids to facilitate understanding.

Introduction

(S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate is a valuable chiral building block in medicinal chemistry, frequently utilized in the synthesis of novel therapeutic agents. Its structure combines a protected pyrrolidine ring, a key motif in many biologically active compounds, with a flexible aminophenoxy side chain. Accurate structural characterization is paramount for its application in drug discovery and development, ensuring the correct stereochemistry and purity of downstream compounds.

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structural determination of organic molecules in solution.[1] This guide will provide a thorough examination of the ¹H and ¹³C NMR spectra of (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate, offering insights into the chemical environment of each nucleus within the molecule.

Experimental Protocol for NMR Data Acquisition

The acquisition of high-quality NMR spectra is fundamental to accurate structural analysis. The following protocol outlines a standard procedure for acquiring ¹H and ¹³C NMR data for a small organic molecule like (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate.

Sample Preparation

Proper sample preparation is critical to obtain high-resolution NMR spectra.[2]

• Choice of Solvent: Chloroform-d (CDCl₃) is a commonly used deuterated solvent for nonpolar to moderately polar organic compounds and is a suitable choice for the title compound.[3] The deuterium signal of the solvent is used for field-frequency locking by the spectrometer.

• Sample Concentration: For ¹H NMR, a concentration of 5-20 mg of the compound in approximately 0.6 mL of CDCl₃ is recommended.[3] For the less sensitive ¹³C NMR, a higher concentration of 20-50 mg in the same volume of solvent is preferable to obtain a good signal-to-noise ratio in a reasonable time.[3]

• Homogenization and Filtration: The sample should be fully dissolved in the deuterated solvent.[2] Gentle vortexing or sonication can aid in dissolution.[4] It is crucial to filter the solution through a small plug of glass wool in a Pasteur pipette to remove any particulate matter, which can degrade the magnetic field homogeneity and lead to broadened spectral lines.

• Transfer to NMR Tube: The filtered solution is then transferred to a clean, dry 5 mm NMR tube to a height of approximately 4-5 cm.[3] The tube should be capped to prevent solvent evaporation.

NMR Instrument Parameters

The following are typical acquisition parameters for a 400 MHz NMR spectrometer.

• ¹H NMR Acquisition:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on a Bruker spectrometer).

  • Number of Scans: 16 to 64 scans are typically sufficient.

  • Relaxation Delay (d1): 1-2 seconds.

  • Acquisition Time (aq): 3-4 seconds.

  • Spectral Width: 0-12 ppm.

• ¹³C NMR Acquisition:

  • Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg30' on a Bruker spectrometer) to produce a spectrum with singlets for each carbon, which simplifies the spectrum.[5]

  • Number of Scans: 1024 to 4096 scans, or more, depending on the sample concentration.

  • Relaxation Delay (d1): 2 seconds.

  • Acquisition Time (aq): 1-2 seconds.

  • Spectral Width: 0-220 ppm.

Data Processing

The raw time-domain data (Free Induction Decay, FID) is converted into a frequency-domain spectrum through a series of processing steps.[6]

• Fourier Transformation: The FID is converted into a spectrum using a Fourier transform algorithm.

• Phase Correction: The phase of the spectrum is manually or automatically adjusted to ensure all peaks are in the positive absorptive mode.

• Baseline Correction: The baseline of the spectrum is corrected to be flat.

• Referencing: The chemical shifts are referenced to the residual solvent peak (CHCl₃ at 7.26 ppm for ¹H NMR and CDCl₃ at 77.16 ppm for ¹³C NMR). Tetramethylsilane (TMS) can also be used as an internal standard (0 ppm).

• Integration: For ¹H NMR, the area under each peak is integrated to determine the relative number of protons.

Predicted NMR Data and Interpretation

In the absence of publicly available experimental spectra, the following ¹H and ¹³C NMR data have been predicted using advanced computational algorithms.[7][8][9] These predictions provide a reliable guide for the expected chemical shifts and coupling patterns.

Molecular Structure and Atom Numbering

For clarity in the assignment of NMR signals, the atoms of (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate are numbered as shown in the diagram below.

Caption: Workflow for NMR analysis from sample preparation to structural confirmation.

Conclusion

This technical guide has provided a detailed protocol and in-depth analysis of the predicted ¹H and ¹³C NMR spectra of (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate. The presented data and interpretations serve as a valuable resource for researchers working with this important chiral building block. By following the outlined experimental procedures and understanding the rationale behind the spectral assignments, scientists can confidently verify the structure and purity of their samples, ensuring the integrity of their research and development endeavors. While the provided NMR data is based on prediction, it offers a robust framework for interpreting experimental results. For absolute confirmation, 2D NMR experiments such as COSY and HSQC would be invaluable to definitively assign all proton and carbon signals.

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The Strategic Incorporation of the Pyrrolidine Ring in PROTAC Linkers: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, capable of hijacking the cell's natural protein degradation machinery to eliminate disease-causing proteins. The linker component of these heterobifunctional molecules, which connects the target-binding warhead to the E3 ligase-recruiting ligand, is a critical determinant of a PROTAC's efficacy and drug-like properties. While often perceived as a simple spacer, the linker's chemical composition, length, and conformational flexibility profoundly influence the formation and stability of the productive ternary complex (Target-PROTAC-E3 ligase), as well as the molecule's overall physicochemical profile. This technical guide delves into the nuanced yet significant role of the pyrrolidine ring as a key structural motif within PROTAC linkers. We will explore its impact on conformational rigidity, physicochemical properties, and ternary complex formation, providing field-proven insights and detailed methodologies for the rational design and evaluation of next-generation protein degraders.

Introduction: The Linker as a Linchpin in PROTAC Design

The efficacy of a PROTAC is not merely the sum of its parts; the synergy between the warhead, the E3 ligase ligand, and the connecting linker is paramount for successful protein degradation.[1][] The linker, in particular, has evolved from a passive tether to a dynamic and tunable element that governs a PROTAC's biological activity.[] Its design influences critical parameters such as:

• Ternary Complex Formation and Stability: The linker must orient the target protein and the E3 ligase in a manner conducive to ubiquitination.[1]

• Physicochemical Properties: The linker's composition impacts solubility, cell permeability, and metabolic stability, all of which are crucial for a PROTAC's therapeutic potential.[3]

• Selectivity and Potency: Subtle changes in linker design can dramatically alter the degradation potency and even the selectivity for the target protein.[4]

While flexible linkers like polyethylene glycol (PEG) and alkyl chains have been widely used, there is a growing interest in incorporating rigid scaffolds to gain better control over the PROTAC's conformation and properties.[4] Saturated heterocycles, such as piperidines and piperazines, have been successfully employed to enhance solubility and introduce conformational constraints.[3] This guide, however, will focus on a less-explored but highly promising heterocyclic scaffold: the pyrrolidine ring.

The Pyrrolidine Ring: A Versatile Scaffold for Linker Engineering

The five-membered pyrrolidine ring offers a unique combination of structural features that make it an attractive component for PROTAC linker design. Its non-planar, puckered conformation and the potential for stereochemical diversity provide a powerful tool for fine-tuning the spatial arrangement of the PROTAC's functional ends.

Conformational Control: The "Pucker" as a Design Element

Unlike aromatic rings, the saturated pyrrolidine ring is not flat. It adopts a "puckered" or "envelope" conformation, which can be influenced by the nature and stereochemistry of substituents on the ring. This inherent three-dimensionality can be harnessed to pre-organize the PROTAC linker into a conformation that is favorable for ternary complex formation. The conformation of the pyrrolidine ring can be controlled by the appropriate choice of substituents, thereby influencing its pharmacological efficacy.[5]

The puckering of the pyrrolidine ring is influenced by inductive and stereoelectronic factors of its substituents. This allows for a degree of control over the ring's conformation. For instance, the electronegativity and steric bulk of substituents can favor either an "endo" or "exo" pucker, which in turn dictates the spatial orientation of the groups attached to the ring. This conformational control is a key advantage of using the pyrrolidine scaffold in drug design.[5]

Physicochemical Modulation: Balancing Lipophilicity and Solubility

PROTACs, due to their high molecular weight, often face challenges with cell permeability and solubility.[3] The incorporation of a pyrrolidine ring into the linker can help to mitigate these issues. The nitrogen atom in the pyrrolidine ring can act as a hydrogen bond acceptor, and the ring's overall polarity can be tuned through substitution. This can lead to an improvement in aqueous solubility compared to purely aliphatic linkers.[4]

Furthermore, the greater conformational flexibility of the pyrrolidine ring compared to the larger piperidine ring can allow for a better fit into the active sites of enzymes, potentially leading to stronger interactions.[6] This principle can be extrapolated to the formation of the PROTAC ternary complex, where the pyrrolidine's flexibility may facilitate more favorable protein-protein interactions.

Case Study: Hydroxyproline in VHL-Recruiting PROTACs

A prominent example of the successful integration of a pyrrolidine derivative into PROTAC design is the use of hydroxyproline in ligands for the von Hippel-Lindau (VHL) E3 ligase.[4] The well-known BRD4-degrading PROTAC, MZ1, utilizes a hydroxyproline-based ligand to recruit VHL.[4] The hydroxyproline moiety is a critical component of the VHL binding motif, and its rigid pyrrolidine ring plays a crucial role in orienting the key hydroxyl group for optimal interaction with the VHL protein.[7]

The structure of the VHL ligand illustrates how the stereochemistry of the substituents on the pyrrolidine ring is vital for biological activity. The specific stereoconfiguration of the hydroxyl group on the proline ring is essential for high-affinity binding to VHL.[7] This underscores the importance of stereochemical control when incorporating pyrrolidine rings into PROTAC linkers.

Experimental Protocols: Synthesis and Evaluation of Pyrrolidine-Containing PROTACs

The rational design of PROTACs with pyrrolidine-based linkers requires robust synthetic methodologies and rigorous biological evaluation. Below are generalized protocols for the synthesis and assessment of such compounds.

General Synthetic Strategy for Pyrrolidine-Based Linkers

The synthesis of pyrrolidine-containing linkers often starts from commercially available or readily synthesized pyrrolidine derivatives, such as proline esters or hydroxyprolines. A modular approach is typically employed, allowing for the facile variation of linker length and attachment points.[4]

Step-by-Step Synthesis of a Generic Pyrrolidine-Containing PROTAC:

• Functionalization of the Pyrrolidine Core: Begin with a protected pyrrolidine derivative bearing orthogonal protecting groups on the nitrogen and at a position for linker extension (e.g., a carboxylic acid or an alcohol).

• Linker Elongation: Couple the functionalized pyrrolidine with a linker fragment (e.g., a PEG or alkyl chain) possessing a complementary reactive group. This can be achieved through standard amide bond formation, etherification, or click chemistry.[4]

• Introduction of the Second Reactive Handle: After linker elongation, deprotect the other end of the linker to reveal a reactive functional group for conjugation to either the warhead or the E3 ligase ligand.

• Sequential Conjugation: Couple the bifunctional linker to the warhead and the E3 ligase ligand in a stepwise manner, using appropriate coupling chemistries and protecting group strategies to ensure regioselectivity.[8]

• Final Deprotection and Purification: Remove any remaining protecting groups and purify the final PROTAC molecule using techniques such as high-performance liquid chromatography (HPLC).

Diagram: Generalized Synthetic Workflow for Pyrrolidine-Containing PROTACs

Caption: A modular synthetic workflow for the assembly of PROTACs featuring a pyrrolidine-based linker.

In Vitro Evaluation of PROTAC Activity

Once synthesized, the efficacy of the PROTACs must be assessed through a series of in vitro assays.

Protocol for Determining Protein Degradation:

• Cell Culture: Culture a relevant cell line that endogenously expresses the target protein.

• PROTAC Treatment: Treat the cells with a range of concentrations of the PROTAC for a specified period (e.g., 24 hours).

• Cell Lysis: Harvest the cells and prepare cell lysates.

• Western Blotting: Separate the protein lysates by SDS-PAGE, transfer to a membrane, and probe with antibodies against the target protein and a loading control (e.g., GAPDH or β-actin).

• Quantification: Quantify the band intensities to determine the extent of protein degradation at each PROTAC concentration.

• Data Analysis: Plot the percentage of remaining protein against the PROTAC concentration and fit the data to a dose-response curve to determine the DC50 (concentration at which 50% of the protein is degraded) and Dmax (maximum degradation).

Data Presentation and Interpretation

To facilitate the comparison of different PROTACs, it is essential to present the data in a clear and structured format.

Table 1: Hypothetical Degradation Data for PROTACs with Different Linkers

PROTAC ID	Linker Type	DC50 (nM)	Dmax (%)
PROTAC-1	PEG-4	100	85
PROTAC-2	Alkyl-C8	150	80
PROTAC-3	Pyrrolidine-based	50	95
PROTAC-4	Piperidine-based	75	90

In this hypothetical example, PROTAC-3, which contains a pyrrolidine-based linker, exhibits superior potency (lower DC50) and efficacy (higher Dmax) compared to PROTACs with more conventional PEG and alkyl linkers, as well as a piperidine-containing analogue. This type of comparative data is crucial for elucidating the specific contribution of the pyrrolidine ring to PROTAC activity.

The Logic of Ternary Complex Formation: A Visual Representation

The formation of a stable and productive ternary complex is the cornerstone of PROTAC-mediated protein degradation. The conformational properties of the linker are a key determinant in this process.

Diagram: Role of Pyrrolidine Ring in Ternary Complex Formation

Caption: The pyrrolidine linker pre-organizes the warhead and E3 ligase ligand for efficient ternary complex formation.

Conclusion and Future Directions

The pyrrolidine ring is a versatile and powerful scaffold for the design of next-generation PROTAC linkers. Its unique conformational properties allow for a high degree of control over the three-dimensional structure of the PROTAC, which can be leveraged to optimize ternary complex formation and improve degradation efficacy. Furthermore, the incorporation of the pyrrolidine motif can enhance the physicochemical properties of PROTACs, addressing common challenges such as poor solubility and cell permeability.

As our understanding of the structural biology of ternary complexes continues to grow, so too will our ability to rationally design linkers with precisely tailored properties. The exploration of substituted pyrrolidine derivatives with different stereochemistries and substitution patterns will undoubtedly unlock new avenues for the development of highly potent and selective protein degraders. Future research in this area should focus on systematic structure-activity relationship studies to further elucidate the rules governing the impact of pyrrolidine conformation on PROTAC activity.

References

• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Target Antitumor Therapy, 1(5), 273–312. [Link]

• Cecchini, C., et al. (2022). Emphasizing General Trends in PROTAC Pharmacokinetics for their Rational Design. CHIMIA International Journal for Chemistry, 76(4), 341-345. [Link]

• Bai, L., et al. (2025). ProLinker–Generator: Design of a PROTAC Linker Base on a Generation Model Using Transfer and Reinforcement Learning. Applied Sciences, 15(10), 5616. [Link]

• Zagidullin, A., et al. (2025). Novel approaches for the rational design of PROTAC linkers. Exploratory Target Antitumor Therapy, 1, 381-390. [Link]

• Zhang, Y., et al. (2025). ProLinker–Generator: Design of a PROTAC Linker Base on a Generation Model Using Transfer and Reinforcement Learning. ResearchGate. [Link]

• Dal Piaz, V., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(16), 4875. [Link]

• Schiedel, M., et al. (2022). Impact of PROTAC Linker Plasticity on the Solution Conformations and Dissociation of the Ternary Complex. Journal of Medicinal Chemistry, 65(4), 3037-3047. [Link]

• Gemo, A., et al. (2022). PROTACs bearing piperazine-containing linkers: what effect on their protonation state? RSC Medicinal Chemistry, 13(9), 1125-1133. [Link]

• Cyrus, K., et al. (2011). Impact of linker length on the activity of PROTACs. Molecular BioSystems, 7(2), 309-317. [Link]

• Scott, J. S., et al. (2020). Systematic Investigation of the Permeability of Androgen Receptor PROTACs. ACS Medicinal Chemistry Letters, 11(8), 1519-1526. [Link]

• Gadd, M. S., et al. (2017). Structural basis of PROTAC cooperative recognition for selective protein degradation. Nature Chemical Biology, 13(5), 514-521. [Link]

• Deganutti, G., et al. (2023). In Silico Tools to Extract the Drug Design Information Content of Degradation Data: The Case of PROTACs Targeting the Androgen Receptor. International Journal of Molecular Sciences, 24(3), 2400. [Link]

• Al-Zahrani, A. A., et al. (2024). Identification of Novel Piperidine and Pyrrolidine Derivatives as Potent Inhibitors of Pancreatic Lipase-Based Molecular Docking and In Vitro Testing. Molecules, 29(11), 2588. [Link]

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• 6. Identification of Novel Piperidine and Pyrrolidine Derivatives as Potent Inhibitors of Pancreatic Lipase-Based Molecular Docking and In Vitro Testing | MDPI [mdpi.com]
• 7. Impact of linker length on the activity of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. What are PROTAC Linkers? | BroadPharm [broadpharm.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Utilization of (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate in the Development of BTK Degraders

Introduction: A New Frontier in B-Cell Malignancy Therapeutics

Bruton's Tyrosine Kinase (BTK) is a critical component of the B-cell receptor (BCR) signaling pathway, playing a pivotal role in the survival, proliferation, and differentiation of B-cells.[1] Its dysregulation is a hallmark of numerous B-cell malignancies, including chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL), making it a prime therapeutic target. While small molecule inhibitors of BTK have shown significant clinical success, the emergence of resistance, often through mutations in the BTK active site, necessitates the development of novel therapeutic strategies.

Targeted protein degradation, utilizing technologies such as Proteolysis Targeting Chimeras (PROTACs), offers a paradigm shift from occupancy-driven inhibition to event-driven elimination of pathogenic proteins.[2] A PROTAC is a heterobifunctional molecule that recruits a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target by the proteasome.[3] This approach presents several advantages over traditional inhibition, including the potential to overcome resistance mechanisms, target "undruggable" proteins, and achieve a more profound and durable pathway inhibition.[4][5]

This guide provides a comprehensive overview and detailed protocols for the application of (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate as a key building block in the synthesis of novel BTK degraders. We will explore its role in the linker component of a PROTAC, detail a representative synthetic route, and provide step-by-step protocols for the in vitro biological evaluation of the resulting degrader.

The Strategic Design of a BTK Degrader

A successful BTK degrader is composed of three key elements: a "warhead" that binds to BTK, an E3 ligase-recruiting ligand, and a chemical linker that connects the two. The linker is not merely a spacer but plays a crucial role in the formation of a productive ternary complex between BTK and the E3 ligase, ultimately dictating the efficiency and selectivity of degradation.[6]

In our representative BTK degrader, BTK-DEG-1 , we propose the use of (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate as a central component of the linker. The pyrrolidine ring introduces a degree of rigidity to the linker, which can help to pre-organize the PROTAC into a conformation favorable for ternary complex formation. The defined stereochemistry of the (S)-isomer further refines the spatial orientation of the connected warhead and E3 ligase ligand. The aminophenoxy group provides a versatile handle for synthetic elaboration, allowing for its conjugation to both the BTK-binding moiety and the E3 ligase ligand.

Synthesis of a Representative BTK Degrader: BTK-DEG-1

The following is a proposed synthetic scheme for BTK-DEG-1, a hypothetical BTK degrader that utilizes a known reversible BTK inhibitor as the warhead and pomalidomide as the E3 ligase (Cereblon) recruiting ligand.

Synthetic Workflow for BTK-DEG-1

Caption: Synthetic scheme for the assembly of BTK-DEG-1.

Detailed Synthetic Protocol

Step 1: Synthesis of Intermediate 1

• To a solution of the BTK warhead (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add HATU (1.2 eq) and N,N-diisopropylethylamine (DIPEA) (3.0 eq).

• Stir the mixture at room temperature for 15 minutes.

• Add a solution of (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate (1.1 eq) in DMF.

• Stir the reaction mixture at room temperature for 16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to afford Intermediate 1 .

Causality Behind Experimental Choices: HATU is a common and efficient peptide coupling reagent used to activate the carboxylic acid of the BTK warhead for amide bond formation. DIPEA is a non-nucleophilic base used to neutralize the reaction mixture and facilitate the coupling. DMF is an excellent polar aprotic solvent for this type of reaction.

Step 2: Synthesis of Intermediate 2

• Dissolve Intermediate 1 (1.0 eq) in dichloromethane (DCM).

• Add trifluoroacetic acid (TFA) (10 eq) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Monitor the deprotection of the Boc group by TLC or LC-MS.

• Concentrate the reaction mixture under reduced pressure.

• Co-evaporate with toluene to remove residual TFA. The resulting crude Intermediate 2 is typically used in the next step without further purification.

Causality Behind Experimental Choices: TFA is a strong acid commonly used for the cleavage of the tert-butyloxycarbonyl (Boc) protecting group. The reaction is typically performed at room temperature and is usually complete within a few hours.

Step 3: Synthesis of BTK-DEG-1

• To a solution of the pomalidomide-linker precursor (1.0 eq) in anhydrous DMF, add HATU (1.2 eq) and DIPEA (3.0 eq).

• Stir the mixture at room temperature for 15 minutes.

• Add a solution of crude Intermediate 2 (1.1 eq) in DMF.

• Stir the reaction mixture at room temperature for 16 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, purify the reaction mixture directly by preparative high-performance liquid chromatography (HPLC) to yield BTK-DEG-1 .

Causality Behind Experimental Choices: Similar to the first step, HATU and DIPEA are used for the final amide bond formation. Preparative HPLC is a robust method for the purification of the final PROTAC molecule, ensuring high purity for biological testing.

In Vitro Biological Evaluation of BTK-DEG-1

Protocol 1: BTK Degradation Assay via Western Blot

Objective: To determine the ability of BTK-DEG-1 to induce the degradation of BTK protein in a relevant cancer cell line (e.g., TMD8, a diffuse large B-cell lymphoma line).

Workflow for Western Blot Analysis

Caption: Step-by-step workflow for the Western Blot protocol.

Detailed Protocol:

• Cell Culture and Treatment:

  • Culture TMD8 cells in the recommended growth medium until they reach 70-80% confluency.

  • Seed the cells in 6-well plates at a density of 1 x 10^6 cells/well.

  • Treat the cells with increasing concentrations of BTK-DEG-1 (e.g., 0.1 nM to 10 µM) for 24 hours. Include a vehicle control (DMSO).

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[7]

  • Determine the protein concentration of each lysate using a BCA protein assay kit.

• SDS-PAGE and Western Blotting:

  • Normalize the protein concentrations and prepare samples with Laemmli sample buffer.

  • Load equal amounts of protein (e.g., 20-40 µg) onto a polyacrylamide gel and perform SDS-PAGE.[8]

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for BTK overnight at 4 °C.[9][10]

  • Also, probe for a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.

  • Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the BTK band intensity to the loading control.

  • Calculate the percentage of BTK degradation relative to the vehicle control.

  • Plot the percentage of degradation against the concentration of BTK-DEG-1 to determine the DC50 (concentration at which 50% of the protein is degraded) and Dmax (maximum percentage of degradation).

Protocol 2: Cell Viability Assay (MTS Assay)

Objective: To assess the anti-proliferative effect of BTK-DEG-1 on the growth of cancer cells.

Workflow for MTS Cell Viability Assay

Caption: Workflow for the MTS cell viability assay.

Detailed Protocol:

• Cell Seeding and Treatment:

  • Seed TMD8 cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of growth medium.

  • Allow the cells to adhere overnight.

  • Prepare serial dilutions of BTK-DEG-1 in growth medium and add them to the wells. Include a vehicle control (DMSO) and a positive control for cell death (e.g., staurosporine).

• MTS Assay:

  • Incubate the plate for 72 hours at 37 °C in a humidified incubator with 5% CO2.

  • Add 20 µL of MTS reagent to each well.[11][12]

  • Incubate the plate for 1-4 hours at 37 °C.

  • Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance from all readings.

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percentage of viability against the log concentration of BTK-DEG-1 and fit the data to a dose-response curve to determine the IC50 (concentration at which 50% of cell growth is inhibited).

Data Interpretation and Expected Outcomes

The successful development of BTK-DEG-1 would yield potent and efficient degradation of BTK, leading to a significant anti-proliferative effect in BTK-dependent cancer cell lines.

Parameter	Hypothetical Value for BTK-DEG-1	Significance
DC50	5 nM	The concentration of the degrader required to reduce BTK levels by 50%. A lower DC50 indicates higher potency.
Dmax	>95%	The maximum percentage of BTK degradation achieved. A high Dmax indicates a high degree of degradation.
IC50	20 nM	The concentration of the degrader that inhibits cell proliferation by 50%. This value reflects the functional consequence of BTK degradation.

A potent BTK degrader would exhibit a low nanomolar DC50 and a high Dmax, indicating efficient recruitment of the E3 ligase and subsequent proteasomal degradation. The IC50 for cell viability should correlate with the DC50, demonstrating that the observed anti-proliferative effect is a direct result of BTK degradation.

Conclusion and Future Directions

The strategic use of (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate offers a valuable tool for constructing novel BTK degraders. Its incorporation into the linker can provide favorable physicochemical properties and spatial orientation for efficient ternary complex formation. The protocols outlined in this guide provide a robust framework for the synthesis and in vitro characterization of such molecules.

Future work should focus on in-depth structure-activity relationship (SAR) studies to optimize the linker length and composition for improved degradation potency and selectivity. Furthermore, pharmacokinetic and pharmacodynamic studies in animal models will be crucial to assess the in vivo efficacy and therapeutic potential of these next-generation BTK-targeting therapeutics. The continued exploration of novel linker chemistries will undoubtedly accelerate the development of highly effective and clinically successful protein degraders for the treatment of B-cell malignancies and other diseases.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. diva-portal.org [diva-portal.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Bruton tyrosine kinase degradation as a therapeutic strategy for cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bio-rad.com [bio-rad.com]
• 8. Western Blot protocol specific for BTK antibody (NBP1-78295) WB: Novus Biologicals [novusbio.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. BTK antibody (21581-1-AP) | Proteintech [ptglab.com]
• 11. broadpharm.com [broadpharm.com]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

In vivo studies with (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate-based PROTACs

An in-depth guide for researchers, scientists, and drug development professionals on the design and execution of in vivo studies for PROTACs utilizing the (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate linker scaffold.

Application Note: In Vivo Preclinical Development of Pyrrolidine-Based PROTACs

Authored by: Gemini, Senior Application Scientist

Abstract

Proteolysis-targeting chimeras (PROTACs) represent a paradigm shift in therapeutics, moving from occupancy-driven inhibition to event-driven protein degradation.[1] These heterobifunctional molecules recruit a target protein to an E3 ubiquitin ligase, inducing its ubiquitination and subsequent destruction by the proteasome.[2] The linker connecting the target binder and the E3 ligase ligand is a critical determinant of PROTAC efficacy, influencing the stability and geometry of the ternary complex and dictating physicochemical and pharmacokinetic properties. This guide provides a comprehensive framework for the in vivo evaluation of PROTACs based on the versatile (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate scaffold, detailing the strategic planning, experimental protocols, and data interpretation necessary to advance a lead candidate toward clinical investigation.

Introduction: The Central Role of the Linker in PROTAC Design

A PROTAC molecule's architecture consists of three key components: a warhead for the Protein of Interest (POI), a ligand for an E3 ligase (e.g., Von Hippel-Lindau (VHL) or Cereblon (CRBN)), and a connecting linker.[3] While the warhead and E3 ligase ligand provide specificity, the linker is not merely a spacer. Its length, rigidity, and composition are crucial for enabling the formation of a productive ternary complex (POI-PROTAC-E3 Ligase), which is the prerequisite for ubiquitination.

The (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate structure offers a semi-rigid scaffold that can be strategically elaborated to achieve optimal vector and distance between the two binding moieties. Its properties can significantly influence a PROTAC's cell permeability, solubility, and metabolic stability—key challenges for molecules that often defy traditional drug-likeness rules like Lipinski's "Rule of Five".[4][5] Therefore, a robust in vivo assessment is non-negotiable to validate the therapeutic potential of PROTACs built from this scaffold.

Figure 1: General mechanism of action for a pyrrolidine-based PROTAC.

The In Vivo Evaluation Strategy: A Phased Approach

A successful in vivo study for a novel PROTAC is not a single experiment but a multi-stage campaign. The goal is to establish a clear relationship between drug exposure (Pharmacokinetics, PK), target engagement (Pharmacodynamics, PD), and therapeutic efficacy.[6][7]

Figure 2: A strategic workflow for the in vivo evaluation of a PROTAC candidate.

Core Protocols and Methodologies

Protocol 1: Formulation Development for In Vivo Dosing

Causality: PROTACs are often large, lipophilic molecules with poor aqueous solubility, making formulation a critical first step for achieving adequate bioavailability for in vivo studies.[8][9] The choice of vehicle can dramatically impact exposure and, consequently, all downstream results. This protocol aims to create a stable, homogenous suspension or solution suitable for oral (PO) or intraperitoneal (IP) administration in rodents.

Methodology:

• Solubility Screening:

  • Assess the solubility of the PROTAC powder in a panel of common, biocompatible solvents (e.g., DMSO, NMP, PEG400, Ethanol).

  • Test solubility in various lipids and surfactants (e.g., Kolliphor® EL, Tween® 80, Solutol® HS 15).

• Vehicle Preparation (Example for IP/PO Administration):

  • Objective: Create a 10% Solutol® HS 15 / 90% Saline vehicle.

  • Warm the Solutol® HS 15 to approximately 40°C to reduce viscosity.

  • Slowly add sterile saline while stirring continuously to create a clear, homogenous solution. Allow to cool to room temperature.

• PROTAC Formulation:

  • Weigh the required amount of PROTAC for the desired final concentration (e.g., 5 mg/mL).

  • Create a concentrated stock by dissolving the PROTAC in a minimal volume of a suitable organic solvent identified in step 1 (e.g., DMSO).

  • While vortexing the vehicle from step 2, slowly add the PROTAC stock solution dropwise.

  • Continuously observe for any signs of precipitation. The final concentration of the organic solvent should ideally be below 5-10% of the total volume.

  • Self-Validation: Visually inspect the final formulation for clarity or, if a suspension, for fine, uniform particle distribution. Let it stand for 1-2 hours and re-inspect to ensure stability and absence of crashing out.

Protocol 2: Pharmacokinetic (PK) and Pharmacodynamic (PD) Pilot Study

Causality: This acute-dosing study is essential to understand the absorption, distribution, metabolism, and excretion (ADME) profile of the PROTAC.[10] It establishes the relationship between the administered dose and the resulting concentration in plasma and tissues over time. Crucially, it also provides the first in vivo evidence of target protein degradation (PD), linking exposure to biological activity.

Methodology:

• Animal Model: Naive BALB/c mice (n=3 per time point).

• Dosing: Administer a single dose of the formulated PROTAC (e.g., 30 mg/kg, IP).

• Sample Collection:

  • Collect blood samples (via tail vein or retro-orbital sinus) at predefined time points (e.g., 0.5, 1, 2, 4, 8, 24 hours post-dose). Process blood to plasma and store at -80°C.

  • At each time point, euthanize the cohort and collect tissues of interest (e.g., tumor, liver, kidney). Flash-freeze tissues in liquid nitrogen and store at -80°C.

• Bioanalysis (PK):

  • Extract the PROTAC from plasma and tissue homogenates.

  • Quantify the concentration of the PROTAC using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method.

• Target Degradation Analysis (PD):

  • Prepare protein lysates from the collected tissue samples.

  • Quantify the level of the target protein using Western Blot or ELISA. Use a loading control (e.g., GAPDH, β-actin) for normalization.[]

  • Compare protein levels in treated samples to those from vehicle-treated control animals.

Data Presentation: Example PK/PD Data

Time (hr)	Plasma Conc. (ng/mL)	Tumor Conc. (ng/g)	% Target Protein Remaining (Tumor)
0	0	0	100%
1	1250	850	75%
4	2100	1800	40%
8	1500	2500	15%
24	250	900	25%
48	< 10	150	60%

Protocol 3: Xenograft Tumor Model Efficacy Study

Causality: This is the definitive study to assess the anti-tumor activity of the PROTAC.[12] Building on the PK/PD data, this protocol uses a chronic dosing regimen in a disease-relevant animal model to determine if sustained target degradation translates into a therapeutic benefit (e.g., tumor growth inhibition).

Methodology:

• Animal Model Selection: Immunocompromised mice (e.g., NOD-SCID or Athymic Nude) are typically used for subcutaneous implantation of human cancer cell lines that are sensitive to the degradation of the target protein.[]

• Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10^6 cells in Matrigel) into the flank of each mouse.

• Tumor Growth and Randomization:

  • Monitor tumor growth using digital calipers (Volume = 0.5 x Length x Width^2).

  • When tumors reach an average volume of 100-150 mm³, randomize mice into treatment groups (n=8-10 per group).

• Treatment Groups:

  • Group 1: Vehicle Control (dosed with the formulation vehicle).

  • Group 2: PROTAC-X (e.g., 30 mg/kg, daily, IP).

  • Group 3: Positive Control (standard-of-care agent, if available).

• Dosing and Monitoring:

  • Administer the assigned treatments according to the determined schedule (e.g., once daily for 21 days).

  • Measure tumor volumes and body weights 2-3 times per week. Body weight is a key indicator of general toxicity.[12]

• Study Endpoint:

  • Euthanize animals when tumors reach a predetermined maximum size, or at the end of the treatment period.

  • At necropsy, excise tumors, weigh them, and collect them for terminal PD analysis as described in Protocol 2.

Data Presentation: Example Efficacy Data

Treatment Group	Mean Tumor Volume (Day 21, mm³)	% Tumor Growth Inhibition (TGI)	Mean Body Weight Change (%)
Vehicle Control	1250 ± 150	-	+5%
PROTAC-X (30 mg/kg)	375 ± 80	70%	-2%
Positive Control	450 ± 95	64%	-8%

Visualization of a Target Signaling Pathway

Causality: To fully appreciate the mechanism of a PROTAC, it is vital to understand the biological context of its target. Degrading a protein, such as a kinase in a cancer-related pathway, removes its entire function—catalytic and scaffolding—disrupting downstream signaling required for tumor proliferation.

Figure 3: Hypothetical signaling pathway disrupted by PROTAC-mediated degradation.

Conclusion and Future Directions

The successful in vivo evaluation of PROTACs built upon the (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate linker, or any other scaffold, hinges on a systematic and integrated approach. By carefully characterizing the PK/PD relationship, researchers can build a strong, data-driven rationale for advancing a molecule into more complex efficacy and safety studies. Key considerations such as formulation, dose-scheduling, and the selection of appropriate biomarkers are paramount. As the field of targeted protein degradation matures, the insights gained from these foundational in vivo protocols will be indispensable for translating this powerful therapeutic modality from the laboratory to the clinic.

References

• Geffen, Y., et al. (2022). Novel Design Strategies to Enhance the Efficiency of Proteolysis Targeting Chimeras. Journal of Medicinal Chemistry. Retrieved January 24, 2026, from [Link]

• Xing, Y., et al. (2020). In vivo target protein degradation induced by PROTACs based on E3 ligase DCAF15. Signal Transduction and Targeted Therapy. Retrieved January 24, 2026, from [Link]

• Creative Biolabs. (n.d.). Protein Degrader In Vivo Animal Assay Services. Retrieved January 24, 2026, from [Link]

• Li, Y., et al. (2024). PROTAC: a revolutionary technology propelling small molecule drugs into the next golden age. Frontiers in Pharmacology. Retrieved January 24, 2026, from [Link]

• Reaction Biology. (n.d.). Protein Degradation Assays - PROTAC Screening. Retrieved January 24, 2026, from [Link]

• BPS Bioscience. (2022, March 30). Webinar - PROTACs and Their Application in Cancer Therapeutics. YouTube. Retrieved January 24, 2026, from [Link]

• Toxys. (n.d.). NAMs to the rescue: developmental toxicity of PROTACs. Retrieved January 24, 2026, from [Link]

• Li, B., et al. (2024). Remodeling the Physicochemical and Pharmacokinetic Properties of PROTAC via Lipid Nanodisks for Cancer Therapy. Advanced Science. Retrieved January 24, 2026, from [Link]

• Liu, Y., et al. (2024). Non-invasive in vivo monitoring of PROTAC-mediated protein degradation using an environment-sensitive reporter. Nature Communications. Retrieved January 24, 2026, from [Link]

• ResearchGate. (2024). Non-invasive in vivo monitoring of PROTAC-mediated protein degradation using an environment-sensitive reporter. Retrieved January 24, 2026, from [Link]

• ResearchGate. (n.d.). Catalytic in vivo protein knockdown by small-molecule PROTACs. Retrieved January 24, 2026, from [Link]

• Saraswat, A., et al. (2024). PROTAC Delivery Strategies for Overcoming Physicochemical Properties and Physiological Barriers in Targeted Protein Degradation. Pharmaceutics. Retrieved January 24, 2026, from [Link]

• ResearchGate. (n.d.). Pharmacokinetic and pharmacodynamic properties of PROTAC 4 in rats. Retrieved January 24, 2026, from [Link]

• Geffen, Y., et al. (2022). Novel Design Strategies to Enhance the Efficiency of Proteolysis Targeting Chimeras. ACS Publications. Retrieved January 24, 2026, from [Link]

• Scott, J. S., & Wright, J. (2020). Developing Pharmacokinetic/Pharmacodynamic Relationships With PROTACs. Royal Society of Chemistry. Retrieved January 24, 2026, from [Link]

• Zhang, C., et al. (2022). An overview of PROTACs: a promising drug discovery paradigm. RSC Medicinal Chemistry. Retrieved January 24, 2026, from [Link]

• Sygnature Discovery. (n.d.). Formulating PROTACS and other Targeted Protein Degraders. Retrieved January 24, 2026, from [Link]

• Mtoz Biolabs. (n.d.). PROTAC Molecules Activity and Efficacy Evaluate Service. Retrieved January 24, 2026, from [Link]

• ToXchange. (2023). 2023 Annual Meeting Report: Breaking Up Is Safe to Do: Analyzing the Toxicity of Targeted Protein Degraders. Retrieved January 24, 2026, from [Link]

• van der Goot, A., et al. (2022). A Mechanistic Pharmacodynamic Modeling Framework for the Assessment and Optimization of Proteolysis Targeting Chimeras (PROTACs). CPT: Pharmacometrics & Systems Pharmacology. Retrieved January 24, 2026, from [Link]

• ResearchGate. (n.d.). Degrading proteins in animals: “PROTAC”tion goes in vivo. Retrieved January 24, 2026, from [Link]

• ResearchGate. (n.d.). Challenges and opportunities for in vivo PROTAC delivery. Retrieved January 24, 2026, from [Link]

• ResearchGate. (n.d.). Chapter 4. Developing Pharmacokinetic/Pharmacodynamic Relationships With PROTACs. Retrieved January 24, 2026, from [Link]

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Application Note: A Comprehensive Guide to the Acid-Catalyzed Deprotection of (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate

Introduction: The Strategic Importance of the Pyrrolidine Moiety and Amine Protection

The (S)-3-(4-aminophenoxy)pyrrolidine scaffold is a privileged structural motif frequently incorporated into pharmacologically active agents. Its constrained, chiral framework and the presence of a versatile aniline moiety make it a valuable building block in the synthesis of novel therapeutics, particularly in oncology and antiviral research. The synthesis of such complex molecules necessitates a robust strategy for managing reactive functional groups, chief among them being the secondary amine of the pyrrolidine ring.

The tert-butyloxycarbonyl (Boc) group is arguably the most ubiquitous protecting group for amines in non-peptide chemistry, prized for its stability under a wide range of synthetic conditions and its clean, predictable removal under acidic conditions.[1] This application note provides a detailed, field-proven protocol for the efficient deprotection of (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate, elucidating the underlying chemical principles and offering practical guidance for researchers in medicinal chemistry and process development.

The Mechanism of Acid-Catalyzed Boc Deprotection

The removal of the Boc group is a straightforward acid-catalyzed carbamate hydrolysis.[1] The process relies on the exceptional stability of the tertiary carbocation that is formed as a byproduct. The mechanism proceeds through several distinct steps:

• Protonation: The reaction initiates with the protonation of the carbonyl oxygen of the Boc group by a strong acid, such as trifluoroacetic acid (TFA).[2][3]

• Carbocation Formation: The protonated intermediate is unstable and readily collapses, leading to the irreversible loss of a stable tert-butyl cation and the formation of an unstable carbamic acid derivative.[2][3][4]

• Decarboxylation: The carbamic acid rapidly undergoes decarboxylation, releasing carbon dioxide gas and yielding the desired free secondary amine.[2][3]

• Protonation of the Product: Under the strongly acidic reaction conditions, the newly liberated and nucleophilic pyrrolidine nitrogen is immediately protonated, forming an ammonium salt (e.g., a trifluoroacetate salt).[2]

The primary byproducts of this reaction are the tert-butyl cation and carbon dioxide. The tert-butyl cation can be quenched by a suitable nucleophile, deprotonate to form isobutylene gas, or in some cases, lead to unwanted side reactions by alkylating other nucleophilic sites on the substrate.[2][4]

Sources

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• 2. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
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• 4. BOC Deprotection - Wordpress [reagents.acsgcipr.org]

Application Notes & Protocols: Synthesis of Bioactive Molecules from (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate

Introduction: The Strategic Value of the (S)-3-(4-Aminophenoxy)pyrrolidine Scaffold

(S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate is a chiral building block of significant interest in contemporary drug discovery. Its structure uniquely combines three key features that make it a privileged scaffold for library synthesis and lead optimization:

• A Chiral Pyrrolidine Ring: The (S)-configured pyrrolidine core provides a defined three-dimensional vector for substituents, which is crucial for achieving selective and high-affinity interactions with chiral biological targets like enzymes and receptors.

• A Reactive Aryl Amine: The primary aromatic amine at the 4-position of the phenoxy group serves as a versatile synthetic handle. It is a potent nucleophile, readily participating in a wide array of robust and well-characterized chemical transformations, including amide bond formation, sulfonylation, and urea synthesis. This allows for the systematic exploration of the R¹ group space, a common strategy in establishing structure-activity relationships (SAR).

• A Protected Secondary Amine: The pyrrolidine nitrogen is protected with a tert-butyloxycarbonyl (Boc) group. The Boc group is exceptionally stable under a wide range of reaction conditions (e.g., those used to modify the aryl amine), yet it can be removed cleanly and efficiently under acidic conditions. This orthogonality enables sequential functionalization, allowing for the controlled introduction of a second diversity point (R²) at the pyrrolidine nitrogen.

This combination of features makes the scaffold particularly prevalent in the synthesis of kinase inhibitors, where the pyrrolidine-phenoxy moiety often serves as a hinge-binding motif, while the functionalized aryl group extends into the solvent-exposed region of the ATP-binding pocket.

Core Synthetic Strategies & Protocols

The synthetic utility of (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate lies in a logical, two-stage functionalization strategy. First, the aryl amine is modified. Second, the pyrrolidine nitrogen is deprotected and subsequently functionalized.

Caption: Sequential functionalization workflow.

Stage 1: Functionalization of the Aryl Amine

The nucleophilic aromatic amine is the primary site for introducing molecular diversity. Standard coupling reactions are typically high-yielding and robust.

This is the most common reaction in medicinal chemistry, often used to connect the scaffold to a carboxylic acid-bearing fragment.[1] The choice of coupling reagent is critical and depends on the steric and electronic properties of the coupling partners.

Expertise & Insight: While numerous coupling reagents exist, a combination of a carbodiimide activator like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) with an additive like HOBt (Hydroxybenzotriazole) is a reliable starting point. HOBt acts as a scavenger for the highly reactive O-acylisourea intermediate, converting it to an active ester. This minimizes side reactions and, crucially, suppresses racemization if the carboxylic acid partner has a chiral center adjacent to the carboxyl group. For particularly challenging couplings involving electron-deficient amines or sterically hindered substrates, switching to an acyl fluoride-based protocol may be beneficial.[2]

Protocol 1: Standard EDC/HOBt Amide Coupling

• Dissolution: Dissolve the carboxylic acid (1.0 eq) and (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate (1.05 eq) in an anhydrous aprotic solvent such as Dichloromethane (DCM) or Dimethylformamide (DMF) (approx. 0.1 M concentration).

• Activator Addition: Add HOBt (1.1 eq) to the solution and stir for 10 minutes at room temperature.

• Coupling Initiation: Add EDC hydrochloride (1.2 eq) portion-wise to the mixture. If the carboxylic acid or amine is used as a salt, add a non-nucleophilic base like Diisopropylethylamine (DIPEA) (2.5 eq).

• Reaction Monitoring: Stir the reaction at room temperature. Monitor progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4-16 hours).

• Work-up: Dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting crude product by flash column chromatography on silica gel.

Reagent/Parameter	Molar Eq.	Purpose
Carboxylic Acid	1.0	Coupling Partner
Starting Material	1.05	Nucleophile
EDC·HCl	1.2	Carbodiimide Activator
HOBt	1.1	Racemization Suppressant
DIPEA	2.5 (if needed)	Non-nucleophilic base
Solvent	-	DCM or DMF
Temperature	Room Temp.	Standard Condition

Sulfonamides are important functional groups in many drugs. They are readily formed by reacting the aryl amine with a sulfonyl chloride in the presence of a base.

Expertise & Insight: Pyridine is a common choice as it serves as both the base and the solvent. Its nucleophilic character can also catalyze the reaction. It is crucial to perform the reaction under anhydrous conditions as sulfonyl chlorides readily hydrolyze.

Protocol 2: Sulfonamide Synthesis

• Dissolution: Dissolve (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate (1.0 eq) in anhydrous pyridine at 0 °C under a nitrogen atmosphere.

• Reagent Addition: Add the desired sulfonyl chloride (1.1 eq) dropwise to the solution, maintaining the temperature at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir until completion as monitored by TLC or LC-MS (typically 2-6 hours).

• Work-up: Quench the reaction by carefully adding water. Extract the product with a suitable organic solvent like Ethyl Acetate.

• Purification: Wash the combined organic layers with 1 M CuSO₄ solution (to remove pyridine), water, and brine. Dry over Na₂SO₄, filter, concentrate, and purify by flash chromatography.

Stage 2: Deprotection and Functionalization of the Pyrrolidine Nitrogen

The Boc group is reliably cleaved under acidic conditions.[3][4] The most common reagents are trifluoroacetic acid (TFA) in DCM or a solution of HCl in an organic solvent like dioxane or methanol.

Expertise & Insight: The choice of acid can be strategic. TFA is potent and reactions are often complete within 1-2 hours at room temperature.[4] However, it can be harsh on other acid-sensitive functional groups. A solution of 4 M HCl in dioxane is a common, effective alternative.[5] It is important to either use the resulting amine salt directly in the next step or perform a basic work-up to neutralize it to the free amine.

Protocol 3: Boc Deprotection with TFA

• Dissolution: Dissolve the Boc-protected intermediate (1.0 eq) in DCM (approx. 0.1-0.2 M).

• Acid Addition: Add TFA (5-10 eq, often used as a 20-50% solution in DCM) to the solution at 0 °C.

• Reaction: Stir the mixture at room temperature for 1-3 hours, monitoring by LC-MS.

• Work-up: Concentrate the reaction mixture under reduced pressure to remove excess TFA and DCM. The resulting trifluoroacetate salt can often be used without further purification. For the free amine, dissolve the residue in DCM and wash with saturated NaHCO₃ solution, then brine. Dry the organic layer and concentrate.

Once deprotected, the secondary amine of the pyrrolidine ring is a key site for installing the second diversity point (R²). Reductive amination is a powerful and efficient method for forming C-N bonds by reacting the amine with a ketone or aldehyde in the presence of a reducing agent.[6][7]

Expertise & Insight: Sodium triacetoxyborohydride (STAB) is a preferred reducing agent for this transformation. It is milder and more selective for the iminium ion intermediate than other hydrides like sodium cyanoborohydride or sodium borohydride, reducing the likelihood of over-reduction of the carbonyl compound.[6] The reaction is typically performed as a one-pot procedure.

Protocol 4: Reductive Amination with STAB

• Dissolution: Dissolve the deprotected amine salt (1.0 eq) and the desired aldehyde or ketone (1.1 eq) in a solvent like Dichloroethane (DCE) or DCM.

• Neutralization (if needed): If starting from the amine salt, add a base like DIPEA or Triethylamine (TEA) (1.2 eq) to liberate the free amine.

• Imine Formation: Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the iminium ion intermediate. A small amount of acetic acid can be added to catalyze this step.

• Reduction: Add STAB (1.5 eq) portion-wise to the reaction mixture.

• Reaction Monitoring: Stir at room temperature until the reaction is complete (typically 3-12 hours), as monitored by LC-MS.

• Work-up: Quench the reaction by adding saturated NaHCO₃ solution. Extract the product with DCM.

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, filter, concentrate, and purify by flash chromatography.

Application Example: Synthesis of a Kinase Inhibitor Scaffold

The following workflow illustrates the application of the above protocols in the synthesis of a generic pyrimidine-based kinase inhibitor scaffold, a common motif in drugs targeting kinases like Syk or BTK.[8][9]

Caption: Workflow for a generic kinase inhibitor.

This synthetic route demonstrates the power and logic of using (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate. The initial amide coupling establishes the core hinge-binding element, while the subsequent deprotection and reductive amination allow for the introduction of a solubilizing group or a moiety to probe other regions of the kinase active site. This systematic approach is fundamental to modern lead optimization campaigns in drug discovery.

References

• Zhang, C., Tan, C., Zu, X., Zhai, X., Liu, F., Chu, B., Ma, X., Chen, Y., Gong, P., & Jiang, Y. (2011). Exploration of (S)-3-aminopyrrolidine as a potentially interesting scaffold for discovery of novel Abl and PI3K dual inhibitors. European Journal of Medicinal Chemistry, 46(4), 1404–1414. [Link]

• Hosseininezhad, S., & Ramazani, A. (2023). Recent Advances in the Synthesis of Pyrrolidines. In Advances in Organic Synthesis. ResearchGate. [Link]

• Vitale, P., et al. (2022). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 27(19), 6214.
• Krasavin, M. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 27(15), 4998.
• Pore, V. S., Aher, R. D., Kumar, A., & Gholap, S. S. (2019). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 60(15), 1089-1092.
• Ishizuka, T., et al. (2017). A Practical Synthesis of (S)-tert-Butyl 3-Methyl-1,4-diazepane-1-carboxylate, the Key Intermediate of Rho–Kinase Inhibitor K-115. Organic Process Research & Development, 21(10), 1636-1641.
• Deadman, J. J., et al. (2019). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development, 23(8), 1632-1639.

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Angell, Y., et al. (2016). A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates. Organic & Biomolecular Chemistry, 14(2), 430-433.
• Boga, S. B., et al. (2018). Discovery of 3(S)-thiomethyl Pyrrolidine ERK Inhibitors for Oncology. Bioorganic & Medicinal Chemistry Letters, 28(11), 2040-2044.
• D'Andrea, S. V., & Ghosh, A. (2004). Deprotection of N-tert-Butoxycarbonyl (Boc) Groups in the Presence of tert-Butyl Esters. Organic Letters, 6(14), 2373-2376.
• Li, F., et al. (2022).
• Gleason, J. G., et al. (1977). Deprotection of boc-protected compounds. U.S.

• HepatoChem, Inc. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]

• Poyraz, S., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Chemistry, 11, 1249111.
• Boumoud, T., et al. (2018). Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. Journal of Chemical Sciences, 130(8), 101.
• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.
• Lipshutz, B. H., et al. (2023). Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green. Chemical Science, 14(13), 3466-3474.
• Liu, Y., et al. (2019). Discovery of 4-Aminoquinoline-3-carboxamide Derivatives as Potent Reversible Bruton's Tyrosine Kinase Inhibitors for the Treatment of Rheumatoid Arthritis. Journal of Medicinal Chemistry, 62(14), 6597-6613.
• Ohshima, T., et al. (2003). Synthetic studies on novel Syk inhibitors. Part 1: Synthesis and structure-activity relationships of pyrimidine-5-carboxamide derivatives. Bioorganic & Medicinal Chemistry Letters, 13(14), 2361-2364.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
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• 5. US20100311968A1 - Deprotection of boc-protected compounds - Google Patents [patents.google.com]
• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
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• 8. Discovery of 4-Aminoquinoline-3-carboxamide Derivatives as Potent Reversible Bruton's Tyrosine Kinase Inhibitors for the Treatment of Rheumatoid Arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthetic studies on novel Syk inhibitors. Part 1: Synthesis and structure-activity relationships of pyrimidine-5-carboxamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis and Troubleshooting of PROTACs with Pyrrolidine Linkers

From the Desk of the Senior Application Scientist

Welcome to our dedicated technical support guide for researchers navigating the synthesis of Proteolysis Targeting Chimeras (PROTACs) featuring pyrrolidine-based linkers. The incorporation of saturated heterocycles like pyrrolidine is a strategic choice to enhance physicochemical properties such as solubility and permeability, moving beyond simple alkyl and PEG chains.[1] However, the unique reactivity and structural characteristics of the pyrrolidine motif can introduce specific synthetic challenges.

This guide is structured to provide direct, actionable solutions to common problems encountered in the lab. We will delve into the causality behind these issues, offer validated protocols, and provide a framework for systematic troubleshooting.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the strategic use and synthesis of pyrrolidine linkers in PROTAC design.

Q1: Why should I choose a pyrrolidine-based linker for my PROTAC?

A1: Pyrrolidine rings are incorporated into PROTAC linkers for several strategic advantages that directly impact the molecule's drug-like properties.[1][2]

• Improved Solubility: The nitrogen atom in the pyrrolidine ring can be protonated at physiological pH, increasing the overall polarity and aqueous solubility of the typically large and hydrophobic PROTAC molecule. This is a critical factor for achieving consistent results in biological assays and improving bioavailability.[1]

• Enhanced Permeability: While seemingly counterintuitive for a polar moiety, rigid linkers containing cyclic groups can improve cell permeability. They can reduce the number of freely rotating bonds and encourage the PROTAC to adopt a more compact, "folded" conformation that shields polar groups, facilitating passive diffusion across cell membranes.[3]

• Structural Rigidity and Vectorial Control: Unlike flexible PEG or alkyl chains, the pyrrolidine scaffold introduces conformational rigidity.[2] This can help to pre-organize the warhead and the E3 ligase ligand, providing better control over the geometry of the ternary complex (Target Protein-PROTAC-E3 Ligase), which is essential for efficient ubiquitination and degradation.[2][4]

Q2: What are the best starting materials for synthesizing a pyrrolidine linker?

A2: The most common and efficient method is to use a pre-existing, functionalized pyrrolidine ring rather than constructing it from acyclic precursors.[5] Chiral amino acids like L-proline or 4-hydroxy-L-proline are excellent and widely available starting points. They offer several benefits:

• Stereochemical Control: They provide a pre-defined chiral center, which is often crucial for biological activity.

• Orthogonal Handles: The carboxylic acid and the secondary amine provide two distinct points for chemical modification, allowing for the sequential attachment of the warhead and the E3 ligase ligand. Protecting group chemistry is essential to control the reaction sequence.

Q3: My initial coupling reaction to the pyrrolidine nitrogen has a very low yield. What's going wrong?

A3: Low yield in coupling to the pyrrolidine nitrogen is a frequent issue, often stemming from the steric hindrance and lower nucleophilicity of this secondary amine compared to a primary amine.

• Steric Hindrance: The cyclic nature of the pyrrolidine ring can sterically shield the nitrogen atom, impeding the approach of bulky electrophiles (e.g., an activated carboxylic acid of a warhead).

• Reaction Conditions: Standard amide coupling conditions may not be sufficiently robust. You may need stronger coupling agents or more forcing conditions.

• Protecting Groups: If you are using an N-Boc protected proline derivative, ensure deprotection is complete before attempting the coupling. Residual protecting groups will prevent the reaction.

Part 2: In-Depth Troubleshooting Guides

This section provides a problem-cause-solution framework for more complex synthetic challenges.

Problem 1: Low Yield and Complex Mixture in Amide Coupling Steps

You're attempting to couple a carboxylic acid-containing warhead to an amine-functionalized pyrrolidine linker, but LC-MS analysis shows low conversion to the desired product and multiple unidentified peaks.

• Inefficient Carbodiimide Activation: Standard coupling reagents like EDC/HOBt may be insufficient. The activated ester could be hydrolyzing back to the carboxylic acid before the sterically hindered pyrrolidine amine can react.

  • Solution: Switch to a more potent uronium-based coupling reagent. These reagents rapidly form activated esters that are more reactive and less susceptible to hydrolysis.

Coupling Reagent	Class	Advantages	Disadvantages
EDC/HOBt	Carbodiimide	Inexpensive, common.	Slower activation, risk of side products.
HATU / HBTU	Uronium	Highly efficient, fast reactions, low epimerization.	More expensive, can be moisture-sensitive.
COMU	Uronium	Very powerful, effective for hindered couplings.	Can be too reactive for sensitive substrates.

• Solvent Issues: The solubility of your PROTAC precursors might be poor in common solvents like Dichloromethane (DCM), leading to a heterogeneous and inefficient reaction.

  • Solution: Use a more polar, aprotic solvent like N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP). Ensure the solvent is anhydrous, as water will quench the reaction.

• Base Selection: The choice and amount of base are critical. An inappropriate base can cause side reactions, such as epimerization of adjacent chiral centers.

  • Solution: Use a non-nucleophilic, sterically hindered base like N,N-Diisopropylethylamine (DIPEA). Use 2-3 equivalents to neutralize the acid formed and drive the reaction forward. Avoid stronger bases like triethylamine (TEA) if epimerization is a concern.

Caption: Troubleshooting flowchart for low coupling yield.

Problem 2: Intramolecular Cyclization Side Product

During the synthesis of a PROTAC with a linker attached to the 4-hydroxyproline backbone, you observe a significant side product with a mass corresponding to the loss of H₂O.

This is a classic case of an intramolecular SN2 reaction, or cyclization. If you have a good leaving group (e.g., a tosylate or mesylate) on the pyrrolidine linker and a nucleophile (like the hydroxyl group on the proline ring or a deprotected amine) elsewhere, they can react with each other, especially under basic conditions or upon heating.

Caption: Competing intermolecular vs. intramolecular reactions.

• Solution 1: Orthogonal Protecting Group Strategy: The most robust solution is to use an orthogonal protecting group strategy. Ensure that the internal nucleophile (e.g., the hydroxyl group) is protected with a stable group (like TBDMS or Bn) that is only removed in a final, dedicated step after all intermolecular couplings are complete.

• Solution 2: Modify Reaction Conditions: Avoid excessive heat and strong bases, which can promote intramolecular reactions. Running the reaction at 0 °C or room temperature may favor the desired intermolecular coupling.

• Solution 3: Change Synthesis Order: Consider reversing the order of synthesis. It may be possible to attach the linker to the warhead first, before coupling to the pyrrolidine moiety, which might prevent the cyclization.

Problem 3: Purification Difficulties of the Final PROTAC

Your reaction is complete and clean by LC-MS, but you are struggling to purify the final PROTAC. It either streaks on silica gel or you get poor recovery from reversed-phase HPLC.

PROTACs with pyrrolidine linkers often have a high molecular weight and can be amphiphilic (having both polar and nonpolar regions), making purification challenging.

• Silica Gel Chromatography: The basic nitrogen of the pyrrolidine can interact strongly with the acidic silica gel, leading to streaking and irreversible binding.

  • Solution: Add a small amount of a basic modifier like triethylamine (~0.1-1%) or ammonium hydroxide to your mobile phase. This will "cap" the acidic silanol groups on the silica and improve the peak shape. Alternatively, use neutral or basic alumina as your stationary phase.

• Reversed-Phase HPLC (RP-HPLC): Poor recovery can be due to precipitation on the column or irreversible binding. The use of trifluoroacetic acid (TFA) in the mobile phase, while common, can sometimes lead to the formation of a stable, non-volatile TFA salt with your compound, making final isolation difficult.

  • Solution:

    • Optimize Mobile Phase: Try using formic acid (0.1%) as the modifier instead of TFA. It is more volatile and less likely to form persistent salts.

    • Change Gradient: Use a shallower gradient during elution to improve resolution between your product and closely-eluting impurities.

    • Column Choice: Ensure you are using a column with an appropriate stationary phase (e.g., C18) and pore size for large molecules.

Purification Method	Common Problem	Recommended Solution
Normal-Phase Silica	Product streaking, low recovery.	Add 0.5% triethylamine or NH₄OH to the mobile phase.
Reversed-Phase HPLC	Poor peak shape, TFA salt formation.	Use 0.1% formic acid instead of TFA as the modifier.
Reversed-Phase HPLC	Low recovery of pure fractions.	Perform a post-purification desalting step or lyophilize from a solution containing minimal acid.

Part 3: Key Experimental Protocols

These protocols provide a validated starting point for key steps in the synthesis.

Protocol 1: General Procedure for HATU-Mediated Amide Coupling

This protocol describes the coupling of a carboxylic acid-containing moiety to a pyrrolidine amine.

Materials:

• Carboxylic acid component (1.0 eq)

• Pyrrolidine-amine component (1.1 eq)

• HATU (1.2 eq)

• DIPEA (3.0 eq)

• Anhydrous DMF

• Argon or Nitrogen atmosphere

Procedure:

• In an oven-dried flask under an inert atmosphere (Argon), dissolve the carboxylic acid component (1.0 eq) and HATU (1.2 eq) in anhydrous DMF.

• Stir the solution at room temperature for 10-15 minutes to pre-activate the carboxylic acid.

• In a separate flask, dissolve the pyrrolidine-amine component (1.1 eq) in a minimal amount of anhydrous DMF.

• Add the solution of the amine component to the pre-activated acid mixture.

• Add DIPEA (3.0 eq) dropwise to the reaction mixture.

• Stir the reaction at room temperature for 2-4 hours, or until completion as monitored by LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous LiCl solution (to remove DMF), saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Reversed-Phase HPLC Purification with Formic Acid Modifier

System:

• Column: C18 semi-preparative column (e.g., 10 x 250 mm, 5 µm particle size)

• Mobile Phase A: Water + 0.1% Formic Acid

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid

• Detection: UV at 254 nm and 280 nm

Procedure:

• Dissolve the crude PROTAC sample in a minimal amount of DMSO or DMF.

• Inject the sample onto the column equilibrated with 95% A / 5% B.

• Run a linear gradient appropriate for your compound's polarity. A typical starting gradient is 5% to 95% B over 30 minutes.

• Collect fractions corresponding to the desired product peak.

• Confirm the purity of the fractions by analytical LC-MS.

• Combine the pure fractions and remove the acetonitrile under reduced pressure.

• Lyophilize the remaining aqueous solution to obtain the final product as a fluffy solid.

Part 4: Analytical Characterization

Robust characterization is non-negotiable to ensure you have synthesized the correct molecule.[6]

• LC-MS (Liquid Chromatography-Mass Spectrometry): The workhorse for monitoring reaction progress and assessing purity.

• HRMS (High-Resolution Mass Spectrometry): Essential for confirming the elemental composition of your final product.

• NMR (Nuclear Magnetic Resonance Spectroscopy): ¹H and ¹³C NMR are required to unambiguously confirm the structure of the final PROTAC and key intermediates. The complex spectra of PROTACs often require 2D techniques (e.g., COSY, HSQC) for full assignment.[6]

By systematically addressing these common challenges, researchers can more efficiently synthesize and troubleshoot PROTACs containing pyrrolidine linkers, accelerating the development of these promising therapeutics.

References

• Troup, R. I., et al. (2020). Current Strategies for the Design of PROTAC Linkers: A Critical Review. Exploratory Target Antitumor Therapy, 1(5), 273–312. Available at: [Link]

• Zagidullin, A., et al. (2021). Novel approaches for the rational design of PROTAC linkers. Molecules, 26(21), 6679. Available at: [Link]

• Cecchini, C., et al. (2022). Emphasizing General Trends in PROTAC Pharmacokinetics for their Rational Design. CHIMIA International Journal for Chemistry, 76(4), 356-362. Available at: [Link]

• Shcherbakova, A. A., et al. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. International Journal of Molecular Sciences, 25(11), 11158. Available at: [Link]

• Li, G., et al. (2021). A Platform for the Rapid Synthesis of Proteolysis Targeting Chimeras (Rapid-TAC) Under Miniaturized Conditions. Frontiers in Chemistry, 9, 749297. Available at: [Link]

• Reddy, T. R., et al. (2010). Synthesis of Pyrrolidines and Pyrroles via Tandem Amination/Cyanation/Alkylation and Amination/Oxidation Sequences. Organic Letters, 12(18), 4124–4127. Available at: [Link]

• Poongavanam, V., et al. (2021). Linker-Dependent Folding Rationalizes PROTAC Cell Permeability. Journal of Medicinal Chemistry, 64(14), 10335–10346. Available at: [Link]

• Zhang, C., et al. (2024). Application of PROTACs in target identification and validation. Biomedicine and Biotechnology, 2(1), 1-13. Available at: [Link]

• Vitale, P., et al. (2023). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 28(18), 6689. Available at: [Link]

• Hosseininezhad, S., & Ramazani, A. (2023). Recent Advances in the Synthesis of Pyrrolidines. In Heterocyclic Chemistry - New Perspectives. IntechOpen. Available at: [Link]

• Parker, W. R., et al. (2024). Advancing PROTAC Characterization: Structural Insights through Adducts and Multimodal Tandem-MS Strategies. Journal of the American Society for Mass Spectrometry, 35(2), 269–279. Available at: [Link]

• Zagidullin, A., et al. (2020). Novel approaches for the rational design of PROTAC linkers. Exploratory Target Antitumor Therapy, 1, 381-390. Available at: [Link]

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• 4. Novel approaches for the rational design of PROTAC linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors [mdpi.com]
• 6. Advancing PROTAC Characterization: Structural Insights through Adducts and Multimodal Tandem-MS Strategies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthetic Strategies for (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate

Welcome to the technical support guide for the synthesis of (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate. This document is designed for chemistry professionals engaged in pharmaceutical and medicinal chemistry research. We will explore two robust, alternative synthetic routes, moving beyond a simple recitation of steps to delve into the mechanistic rationale and provide practical, field-tested troubleshooting advice. Our goal is to empower you to overcome common experimental hurdles and optimize your synthetic campaigns.

The target molecule is a valuable chiral building block. Its synthesis requires the formation of an aryl ether bond, which is the key strategic challenge. The two primary retrosynthetic disconnections focus on this bond, leading to two distinct forward-synthesis pathways: a Mitsunobu reaction and a Nucleophilic Aromatic Substitution (SNAr) approach.

Route 1: The Mitsunobu Reaction Pathway

The Mitsunobu reaction is a powerful method for forming C-O bonds with complete inversion of stereochemistry, making it ideal for coupling a secondary alcohol like (S)-tert-Butyl 3-hydroxypyrrolidine-1-carboxylate with a phenolic nucleophile.[1][2] The reaction proceeds by activating the alcohol with a combination of a phosphine (typically triphenylphosphine, PPh₃) and an azodicarboxylate (like DEAD or DIAD).[2]

Caption: General workflow for the Mitsunobu synthesis route.

Frequently Asked Questions & Troubleshooting: Mitsunobu Route

Q1: My Mitsunobu reaction has stalled with significant unreacted (S)-tert-Butyl 3-hydroxypyrrolidine-1-carboxylate starting material. What are the likely causes?

A1: This is a common issue often attributable to several factors:

• Reagent Quality and Stoichiometry: Triphenylphosphine (PPh₃) can oxidize to triphenylphosphine oxide (TPPO) upon prolonged storage. Similarly, azodicarboxylates like DIAD or DEAD can degrade. It is crucial to use fresh or properly stored reagents. Some protocols recommend using up to 1.5 equivalents of both PPh₃ and DIAD to drive the reaction to completion, but excessive amounts can complicate purification.[3]

• Solvent Purity: The reaction is sensitive to moisture. Ensure you are using anhydrous solvents, such as THF, which is a common choice for this reaction.[4] While Mitsunobu reactions can be robust to small amounts of water, excess water will consume the activated phosphonium intermediate.

• Order of Addition: The standard and generally most effective procedure is to pre-mix the alcohol, phenol, and PPh₃ in an anhydrous solvent, cool the mixture to 0 °C, and then add the azodicarboxylate dropwise.[5] Adding the azodicarboxylate last to the cold mixture controls the exothermic reaction and minimizes side product formation.

• Acidity of the Nucleophile: The Mitsunobu reaction works best with nucleophiles having a pKa of less than 15.[1][6] For this synthesis, using 4-nitrophenol (pKa ≈ 7.2) as the nucleophile is more effective than attempting a direct reaction with 4-aminophenol (pKa ≈ 10.3). The higher acidity of the nitro-substituted phenol facilitates its deprotonation by the betaine intermediate formed from PPh₃ and DIAD.[6] The nitro group can then be cleanly reduced in a subsequent step.

Q2: The workup and purification of my Mitsunobu reaction are challenging due to the presence of triphenylphosphine oxide (TPPO) and the reduced azodicarboxylate byproducts. How can I improve this?

A2: Purification is the classic drawback of the Mitsunobu reaction. Here are several strategies:

• Crystallization: If your product is crystalline, direct crystallization from the crude mixture can sometimes leave the byproducts in the mother liquor. A common technique involves concentrating the reaction mixture and triturating with a solvent like diethyl ether, in which TPPO has low solubility.

• Chromatography: While standard silica gel chromatography is feasible, the polarity of the byproducts can be similar to the desired product. Optimizing the solvent system (e.g., ethyl acetate/hexanes) is critical.

• Polymer-Supported Reagents: Using polymer-supported triphenylphosphine allows for the simple filtration of the resulting polymer-bound TPPO, greatly simplifying the workup.[4] This is an excellent, albeit more expensive, option for clean reactions.

Q3: Is there a risk of racemization at the C3 position of the pyrrolidine ring?

A3: No, the Mitsunobu reaction is well-known for proceeding with a clean and predictable inversion of stereochemistry.[1] The mechanism involves an SN2-type displacement of the activated alcohol by the nucleophile. Therefore, starting with the (S)-alcohol will yield the (R)-ether product. For the target molecule, this means if you start with (S)-tert-Butyl 3-hydroxypyrrolidine-1-carboxylate, the intermediate will be (R)-tert-Butyl 3-(4-nitrophenoxy)pyrrolidine-1-carboxylate. This stereochemical feature is one of the primary advantages of this synthetic route.

Route 2: The Nucleophilic Aromatic Substitution (SNAr) Pathway

The SNAr pathway offers a compelling alternative, particularly for large-scale synthesis where the cost and purification issues of the Mitsunobu reaction are prohibitive. This route involves the reaction of the alcohol (as its corresponding alkoxide) with an electron-deficient aromatic ring.

The key requirements for a successful SNAr reaction are:

• A potent electron-withdrawing group (like -NO₂) positioned ortho or para to the leaving group.[7]

• A good leaving group, with the reactivity order being F > Cl > Br > I.[8]

• A strong nucleophile.

• A polar aprotic solvent to solvate the counter-ion of the nucleophile, enhancing its reactivity.[8][9]

Caption: General workflow for the SNAr synthesis route.

Frequently Asked Questions & Troubleshooting: SNAr Route

Q1: My SNAr reaction between the Boc-pyrrolidinol and 4-fluoronitrobenzene is slow or gives a low yield. How can I drive it to completion?

A1: Low conversion in SNAr reactions is typically a problem of insufficient nucleophilicity or suboptimal reaction conditions.

• Choice of Base: The secondary alcohol must be deprotonated to form a potent alkoxide nucleophile. Sodium hydride (NaH) is a common and effective choice. It should be used in an anhydrous polar aprotic solvent like DMF or DMSO.[8] Ensure the NaH is fresh (grey powder, not white) and handle it under an inert atmosphere.

• Solvent: Polar aprotic solvents are essential.[9] They solvate the sodium cation but leave the alkoxide anion "naked" and highly reactive.[8][10] Using protic solvents like ethanol would solvate and deactivate the nucleophile through hydrogen bonding, drastically slowing the reaction.[9]

• Temperature: SNAr reactions often require heating. If the reaction is sluggish at room temperature, gradually increasing the temperature to 60-100 °C can significantly increase the rate. Monitor the reaction by TLC to avoid decomposition.

• Leaving Group: 4-Fluoronitrobenzene is the ideal electrophile because fluoride is the best leaving group for SNAr due to its high electronegativity, which helps stabilize the intermediate Meisenheimer complex.[7][8][11] Using 4-chloronitrobenzene would require more forcing conditions.

Q2: The subsequent reduction of the nitro group is cleaving the Boc protecting group. What are the recommended reduction conditions?

A2: The tert-butoxycarbonyl (Boc) group is sensitive to strong acid. Therefore, classic reduction methods like Sn/HCl or Fe/HCl should be avoided.[12]

• Catalytic Hydrogenation: This is the preferred method. Using palladium on carbon (Pd/C) or Raney Nickel with a hydrogen balloon or in a Parr shaker at low to moderate pressure is highly effective and clean.[13] These conditions are typically neutral and fully compatible with the Boc group.[14]

• Transfer Hydrogenation: If specialized hydrogenation equipment is unavailable, transfer hydrogenation using a hydrogen donor like ammonium formate or cyclohexene with Pd/C is an excellent alternative.

• Other Reagents: Sodium borohydride (NaBH₄) alone is not strong enough to reduce an aromatic nitro group, but its reactivity can be enhanced with additives like NiCl₂ or other transition metal catalysts.[15] Tin(II) chloride (SnCl₂) in a neutral or slightly basic medium can also be effective and is generally milder than the strongly acidic tin/HCl combination.[13]

Q3: My final product, (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate, is proving difficult to purify via silica gel chromatography. What are my options?

A3: The free amine in your final product can cause tailing and poor separation on standard silica gel.

• Modified Silica Gel Chromatography: You can often improve the chromatography by pre-treating your silica with triethylamine or by adding a small percentage (0.5-1%) of triethylamine or ammonium hydroxide to your eluent. This deactivates the acidic silanol groups on the silica surface, preventing strong adsorption of the basic amine product.

• Ion-Exchange Chromatography: For particularly stubborn purifications, cation-exchange chromatography can be a powerful tool to separate basic compounds from neutral impurities.[16]

• Reversed-Phase Chromatography: If the compound has sufficient hydrophobic character, reversed-phase chromatography (e.g., on a C18 column) using a water/acetonitrile or water/methanol gradient can provide excellent separation for polar compounds.[17]

Comparative Summary of Synthetic Routes

Parameter	Route 1: Mitsunobu Reaction	Route 2: SNAr Reaction
Key Reagents	PPh₃, DIAD/DEAD, 4-Nitrophenol	NaH, 4-Fluoronitrobenzene
Stereochemistry	Predictable inversion of configuration	Retention of configuration
Key Advantages	Mild reaction conditions; reliable stereochemical outcome.	Cost-effective for scale-up; avoids phosphine byproducts.
Key Challenges	Difficult purification (TPPO); stoichiometric byproducts; reagent cost.	Requires strictly anhydrous conditions; use of strong base (NaH).
Typical Solvents	THF, Dichloromethane	DMF, DMSO (Polar Aprotic)[8]
Typical Temp.	0 °C to Room Temperature[5]	Room Temperature to 100 °C

Troubleshooting Workflow: Low Reaction Conversion

Caption: A logical workflow for troubleshooting low conversion issues.

References

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Dodge, J. A., Nissen, J. S., & Presnell, M. (1996). A GENERAL PROCEDURE FOR MITSUNOBU INVERSION OF STERICALLY HINDERED ALCOHOLS: INVERSION OF MENTHOL. Organic Syntheses, 73, 110. DOI: 10.15227/orgsyn.073.0110
• Nakamura, H., et al. (2013). 1-(4-Dimethylaminophenylcarbonyl)-3-aminopyrrolidine: a derivatization reagent for enantiomeric separation and sensitive detection of chiral carboxylic acids by LC/ESI-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 85, 156-162. DOI: 10.1016/j.jpba.2013.07.009

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 5: Nucleophilic aromatic substitution of 4-fluoro-1-nitrobenzene (15) with pyrrolidine (16) under continuous flow conditions. Retrieved from [Link]

• ACS Green Chemistry Institute. (n.d.). SNAr Solvents and Reagents. Retrieved from [Link]

• ResearchGate. (n.d.). Nitrile Reduction in the Presence of Boc-Protected Amino Groups by Catalytic Hydrogenation over Palladium-Activated Raney-Nickel. Retrieved from [Link]

• Wang, Y., et al. (2010). Purification of polar compounds from Radix isatidis using conventional C18 column coupled with polar-copolymerized C18 column. Journal of Separation Science, 33(19), 3029-3035. DOI: 10.1002/jssc.201000417

• ResearchGate. (n.d.). Nucleophilic Substitution of 4-Fluoronitrobenzene with Polyvinylamine in Water Mediated by Cyclodextrins. Retrieved from [Link]

• The Synthetic Inspector. (n.d.). Mitsunobu Reaction - Common Conditions. Retrieved from [Link]

• The Synthetic Inspector. (n.d.). Nitro Reduction - Common Conditions. Retrieved from [Link]

• Google Patents. (n.d.). SK129894A3 - Process for the manufacture of (s)-3-amino-1-substituted pyrolidines.
• Sharma, A., et al. (2022). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Molecules, 27(15), 4755. DOI: 10.3390/molecules27154755

• Chemistry Steps. (n.d.). Polar Protic and Polar Aprotic Solvents. Retrieved from [Link]

• Moody, C. J., & Pitts, M. R. (1998). Use of the Mitsunobu Reaction in the Synthesis of Orthogonally Protected a,b-Diaminopropionic Acids. Synlett, 1998(9), 1028-1030. DOI: 10.1055/s-1998-1831

• Reddit. (n.d.). r/chemistry - Mitsunobu reaction issues. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 7.5: SN1 vs SN2. Retrieved from [Link]

• Google Patents. (n.d.). US7652152B2 - Synthetic method of optically pure (S)-3-hydroxypyrrolidine.

• PubMed. (2004). Enantioselective nitrile anion cyclization to substituted pyrrolidines. A highly efficient synthesis of (3S,4R)-N-tert-butyl-4-arylpyrrolidine-3-carboxylic acid. Retrieved from [Link]

• Journal of Synthetic Chemistry. (2024). Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4. Retrieved from [Link]

• Plater, M. J., & Harrison, W. T. A. (2024). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. International Journal of Molecular Sciences, 25(15), 8162. DOI: 10.3390/ijms25158162

• PubMed. (1993). Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. Retrieved from [Link]

• Master Organic Chemistry. (2018). Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines. Retrieved from [Link]

• The Organic Chemistry Tutor. (2018, April 30). Polar Protic Solvents and Polar Aprotic Solvents For SN1 & SN2 Reactions [Video]. YouTube. Retrieved from [Link]

• Makosza, M., et al. (2020). How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. Molecules, 25(20), 4817. DOI: 10.3390/molecules25204817

• Organic Syntheses. (n.d.). SYNTHESIS AND RU(II)-BINAP REDUCTION OF A KETOESTER DERIVED FROM HYDROXYPROLINE. Retrieved from [Link]

• PubChem. (n.d.). tert-butyl (3S)-3-aminopyrrolidine-1-carboxylate. Retrieved from [Link]

• Google Patents. (n.d.). CN102241617A - Synthesis method of 1-tert-butoxycarbonyl-3-pyrrolidone.

• 001Chemical. (n.d.). CAS No. 101469-92-5, (S)-tert-Butyl 3-hydroxypyrrolidine-1-carboxylate. Retrieved from [Link]

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Technical Support Center: Navigating the Stability of the Aminophenoxy Ether Bond

Welcome to the technical support center dedicated to providing in-depth guidance on the stability of the aminophenoxy ether linkage. This resource is designed for researchers, scientists, and drug development professionals who are working with molecules containing this important structural motif. Here, you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you anticipate, identify, and address stability challenges in your projects.

Introduction: The Aminophenoxy Ether Linkage - A Double-Edged Sword

The aminophenoxy ether moiety is a valuable structural component in medicinal chemistry, offering a desirable combination of rigidity and conformational flexibility. It is often incorporated into drug candidates to optimize binding to biological targets. However, the juxtaposition of an amino group and a phenoxy ether can introduce specific chemical liabilities. Understanding the inherent stability of this bond under various experimental and physiological conditions is critical for advancing a drug candidate. This guide provides a framework for diagnosing and mitigating potential degradation pathways.

Part 1: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the development of compounds containing an aminophenoxy ether bond.

FAQ 1: My compound is showing signs of degradation in acidic media. What is the likely cause and how can I confirm it?

Answer:

The most probable cause of degradation in acidic media is the acid-catalyzed hydrolysis of the ether bond. While ethers are generally considered stable, the presence of a strong acid can lead to cleavage.[1]

Causality: The mechanism involves the protonation of the ether oxygen, which transforms the alkoxy group into a good leaving group (an alcohol). The subsequent cleavage of the C-O bond can proceed via either an SN1 or SN2 mechanism, depending on the structure of the molecule.[2] For an aminophenoxy ether, the aromatic nature of the bond means that direct SN2 attack on the aromatic carbon or formation of an aryl cation (for an SN1 pathway) is generally disfavored under typical laboratory conditions. However, protonation still renders the bond susceptible to cleavage, especially at elevated temperatures.

Troubleshooting Steps:

• Forced Degradation Study: To confirm acid liability, perform a forced degradation study. A typical starting point is to dissolve your compound in a solution of 0.1 M hydrochloric acid (HCl) and heat it at 60-80 °C for several hours.[3]

• Analytical Monitoring: Monitor the reaction over time using a stability-indicating HPLC method.[4][5] Look for the appearance of new peaks, which would correspond to degradation products.

• Structure Elucidation: If significant degradation is observed, the primary degradation products would be the corresponding aminophenol and the complementary aromatic fragment. Isolate these degradants (e.g., by preparative HPLC) and confirm their structures using mass spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[6]

Mitigation Strategies:

• pH Control: If your formulation or experimental conditions allow, maintain the pH in a neutral or slightly basic range.[7]

• Structural Modification: Consider if bioisosteric replacement of the ether linkage is a viable option for your project.[8]

FAQ 2: I am observing unexpected degradation of my compound under ambient storage conditions, possibly due to oxidation. What is the likely mechanism?

Answer:

Oxidative degradation is a significant concern for molecules containing both phenol-like and aniline-like moieties. The aminophenoxy ether structure is susceptible to oxidation, which can be initiated by atmospheric oxygen, peroxide impurities in excipients, or exposure to light.[9]

Proposed Oxidative Degradation Pathway:

The presence of the electron-rich aniline and phenol-like rings makes the aminophenoxy ether moiety susceptible to oxidative pathways. While a single definitive pathway is not universally established and can be substrate-dependent, a likely mechanism involves radical-initiated oxidation.[10] The process can be initiated by the formation of phenoxyl or aminyl radicals, which can then lead to a cascade of reactions, including potential C-O bond cleavage.

Another plausible mechanism, particularly for the ether linkage itself, is oxidation at a carbon atom alpha to the ether oxygen if an appropriate benzylic-type proton is available. This would form a hemiacetal-like intermediate which is unstable and would readily hydrolyze.[11][12]

Below is a generalized workflow for investigating oxidative degradation:

Caption: Workflow for investigating and mitigating oxidative degradation.

Troubleshooting and Mitigation:

• Forced Oxidation: Treat your compound with a solution of hydrogen peroxide (e.g., 3% H₂O₂) at room temperature or slightly elevated temperature.[9]

• Identify Products: Use HPLC-MS to identify the masses of the degradation products. Common oxidative modifications include hydroxylation of the aromatic rings or the formation of N-oxides.

• Use of Antioxidants: In your formulation, include antioxidants. These can be free-radical scavengers like butylated hydroxytoluene (BHT) or propyl gallate, or metal chelators like ethylenediaminetetraacetic acid (EDTA) if metal-catalyzed oxidation is suspected.[9]

• Control Storage Conditions: Store the compound under an inert atmosphere (e.g., nitrogen or argon) and protected from light to minimize photo-oxidation.

FAQ 3: What are the potential metabolic liabilities of the aminophenoxy ether bond in vivo?

Answer:

The aminophenoxy ether linkage can be a site for metabolic transformation, primarily mediated by Cytochrome P450 (CYP) enzymes in the liver during Phase I metabolism.[3][13][14]

Primary Metabolic Pathways:

• O-Dealkylation: This is a common metabolic pathway for ethers, resulting in the cleavage of the ether bond to produce a phenol and an aldehyde.[15] In the context of an aminophenoxy ether, this would lead to the formation of an aminophenol.

• Aromatic Hydroxylation: The electron-rich phenyl rings are susceptible to hydroxylation at various positions, catalyzed by CYP enzymes.

• N-Oxidation: The amino group can be oxidized to form hydroxylamines or nitroso derivatives.

The diagram below illustrates the potential sites of metabolic attack on a generic aminophenoxy ether structure.

Caption: Potential sites of CYP450-mediated metabolism on an aminophenoxy ether moiety. (Note: A placeholder is used for the chemical structure image)

Experimental Assessment:

• Incubation with Liver Microsomes: To assess metabolic stability, incubate your compound with human or animal liver microsomes and NADPH (as a cofactor for CYP enzymes).

• Metabolite Identification: Analyze the incubation mixture at different time points by LC-MS/MS to identify and quantify the parent compound and any metabolites formed.

Strategies for Improving Metabolic Stability:

• Blocking Metabolic Sites: Introduce blocking groups, such as fluorine atoms, at positions susceptible to hydroxylation.

• Modulating Electronic Properties: The addition of electron-withdrawing groups can sometimes decrease the rate of oxidative metabolism by making the aromatic rings less electron-rich.[1][16]

Part 2: Experimental Protocols

This section provides detailed, step-by-step methodologies for key experiments to assess the stability of your aminophenoxy ether-containing compound.

Protocol 1: Forced Degradation Study

This protocol is designed to intentionally degrade the sample under various stress conditions to identify potential degradation products and establish a stability-indicating analytical method.[3][17]

1. Preparation of Stock Solution:

• Prepare a stock solution of your compound at a concentration of 1 mg/mL in a suitable solvent (e.g., acetonitrile or methanol).

2. Stress Conditions:

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Incubate at 60 °C for 8 hours.

  • At regular intervals (e.g., 0, 2, 4, 8 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.1 M NaOH, and dilute with mobile phase for HPLC analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Incubate at 60 °C for 8 hours.

  • At intervals, withdraw an aliquot, neutralize with 0.1 M HCl, and dilute for analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide (H₂O₂).

  • Keep at room temperature for 24 hours, protected from light.

  • At intervals, withdraw an aliquot and dilute for analysis.

• Thermal Degradation:

  • Place the solid compound in a controlled temperature oven at 80 °C for 48 hours.

  • Also, place a solution of the compound (1 mg/mL) at 80 °C for 48 hours.

  • At intervals, withdraw samples for analysis.

• Photolytic Degradation:

  • Expose a solution of the compound (1 mg/mL) to a light source that provides both UV and visible light (as per ICH Q1B guidelines).

  • Concurrently, run a control sample protected from light.

  • Analyze samples at appropriate time points.

3. Analysis:

• Analyze all samples using a validated stability-indicating HPLC method. The goal is to achieve 5-20% degradation of the parent compound.[17] If degradation is too rapid or too slow, adjust the stress conditions (temperature, time, or concentration of the stressor).

Protocol 2: Stability-Indicating HPLC Method Development

A stability-indicating method is an analytical procedure that can accurately and precisely quantify the decrease in the amount of the active pharmaceutical ingredient (API) due to degradation.[2][18][19]

1. Initial Method Scouting:

• Column: Start with a C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase:

  • A: 0.1% formic acid in water

  • B: 0.1% formic acid in acetonitrile

• Gradient: A linear gradient from 5% B to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where the API and potential degradants have good absorbance. A photodiode array (PDA) detector is highly recommended to assess peak purity.

2. Method Optimization:

• Inject a mixture of the stressed samples (from Protocol 1) to ensure the method separates the parent peak from all degradation product peaks.

• Adjust the gradient slope, mobile phase pH (by changing the buffer), and organic modifier (e.g., trying methanol instead of acetonitrile) to achieve baseline separation of all peaks.

3. Method Validation:

• Once the method is optimized, validate it according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness. Specificity is demonstrated by showing that the method can resolve the API from its degradation products.

Data Summary Table:

Stress Condition	% Degradation of Parent Compound	Number of Degradants	RRT of Major Degradant
0.1 M HCl, 60°C, 8h	15.2%	2	0.75
0.1 M NaOH, 60°C, 8h	8.5%	1	0.82
3% H₂O₂, RT, 24h	12.1%	3	0.68, 0.91, 1.15
80°C (solid), 48h	<1%	0	N/A
Photolytic	5.6%	1	0.88

This is an example table. RRT = Relative Retention Time.

References

• Gupta, A., et al. (2022). Oxidative degradation in pharmaceuticals: Mechanism and stabilization of a spray-dried amorphous drug - A case study. Journal of Pharmaceutical and Biomedical Analysis, 220, 114962. Available from: [Link]

• McNaught, A. D., & Wilkinson, A. (Eds.). (1997). IUPAC. Compendium of Chemical Terminology (2nd ed.). Blackwell Science.

• Bugg, T. D. H., et al. (2000). Degradation of Alkyl Ethers, Aralkyl Ethers, and Dibenzyl Ether by Rhodococcus sp. Strain DEE5151, Isolated from Diethyl Ether-Containing Enrichment Cultures. Applied and Environmental Microbiology, 66(12), 5387-5391. Available from: [Link]

• Kumar, A., & Singh, A. (2023). Stability Indicating HPLC Method Development: A Review. IRJPMS, 4(2), 1-10.
• ICH Harmonised Tripartite Guideline. (2003). Stability Testing of New Drug Substances and Products Q1A(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use.

• Gryn'ova, G., et al. (2022). EPR Study on the Oxidative Degradation of Phenyl Sulfonates, Constituents of Aromatic Hydrocarbon-Based Proton-Exchange Fuel Cell Membranes. The Journal of Physical Chemistry C, 126(37), 15699–15709. Available from: [Link]

• Zanger, U. M., & Schwab, M. (2013). Cytochrome P450 enzymes in drug metabolism: regulation of gene expression, enzyme activities, and impact of genetic variation. Pharmacology & therapeutics, 138(1), 103–141.
• Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529-2591.
• Waterman, K. C., et al. (2002). Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways. Pharmaceutical Development and Technology, 7(1), 1-33.
• Kendre, K., et al. (2023). Stability Indicating HPLC Method Development: A Review. International Journal of Pharmacy & Pharmaceutical Research, 26(3), 1-15.
• Dong, M. W. (2021). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.
• Tratnyek, P. G., et al. (2017). Oxidation potentials of phenols and anilines: correlation analysis of electrochemical and theoretical values. Environmental Science: Processes & Impacts, 19(3), 261-273.
• Bajaj, S., et al. (2007). Forced degradation studies for drug substances and drug products- scientific and regulatory considerations. Journal of Pharmaceutical and Biomedical Analysis, 44(3), 677-691.
• Qiu, Y., et al. (2009). Developing Solid Oral Dosage Forms: Pharmaceutical Theory and Practice. Academic Press.
• Guengerich, F. P. (2008). Cytochrome P450 and chemical toxicology. Chemical research in toxicology, 21(1), 70–83.
• JECFA. (2004).
• Singh, R., & Kumar, R. (2019). A chemical rationale of drug stability and degradation- An insightful approach.
• Guengerich, F. P. (2001). Cytochrome P450 Enzymes in drug metabolism and chemical toxicology. Archives of Biochemistry and Biophysics, 409(1), 1-17.
• Shah, B. P., et al. (2019). Stability Indicating HPLC Method Development: A Review. Journal of Drug Delivery and Therapeutics, 9(3-s), 1103-1104.
• Steevensz, A., et al. (2012). Oxidative coupling of various aromatic phenols and anilines in water using a laccase from Trametes villosa and insights into the 'PEG effect'. Journal of Chemical Technology & Biotechnology, 87(1), 21-32.
• Kinne, M., et al. (2009). Oxidative Cleavage of Diverse Ethers by an Extracellular Fungal Peroxygenase. Journal of Biological Chemistry, 284(43), 29343–29349.
• Sonawane, G. (2025). Impact of Forced Degradation Studies on the Formulation and Stability of Topiroxostat: A Comprehensive Review.
• Ashenhurst, J. (2014). Cleavage Of Ethers With Acid. Master Organic Chemistry.
• CBSE Class 12. (2021, May 1). Effect of substituents on the acidity of phenols. YouTube.

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• 12. Oxidative Cleavage of Diverse Ethers by an Extracellular Fungal Peroxygenase - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Scaling the Synthesis of (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate

Welcome to the technical support center for the synthesis and scale-up of (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this key pharmaceutical intermediate. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to ensure a robust, scalable, and efficient process.

Overview of the Synthetic Strategy

The most prevalent synthetic route to (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate involves two key transformations: a nucleophilic substitution to form the ether linkage and the reduction of a nitro group to the desired aniline. A common approach is the Mitsunobu reaction between (S)-tert-butyl 3-hydroxypyrrolidine-1-carboxylate and 4-nitrophenol, followed by the reduction of the nitro intermediate. An alternative is a Williamson ether synthesis. Each step presents unique challenges, particularly when transitioning from laboratory scale to pilot plant or manufacturing scale.

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to PROTAC Linker Composition: A Head-to-Head Comparison for Optimal Protein Degradation

For researchers, scientists, and drug development professionals venturing into the promising field of targeted protein degradation, the design of a Proteolysis Targeting Chimera (PROTAC) is a multi-faceted challenge. While the selection of a potent warhead for the protein of interest (POI) and an efficient E3 ligase ligand are critical first steps, the linker connecting these two moieties is far from a passive spacer. Indeed, the linker's composition, length, and attachment points are pivotal determinants of a PROTAC's efficacy, selectivity, and overall drug-like properties.[1][2]

This guide provides an in-depth, head-to-head comparison of PROTACs with different linker compositions, supported by experimental data and detailed protocols to empower you in the rational design and evaluation of your own degraders.

The Linker: More Than Just a Connection

A PROTAC's mechanism of action relies on its ability to induce the formation of a stable ternary complex between the target protein and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent proteasomal degradation of the target.[3] The linker plays a crucial role in this process by dictating the spatial orientation of the two proteins, influencing the stability of the ternary complex, and impacting the physicochemical properties of the entire molecule.[4][]

An improperly designed linker can lead to steric hindrance, preventing the formation of a productive ternary complex. Conversely, an overly long or flexible linker might result in an unstable complex with inefficient ubiquitination.[] Therefore, a deep understanding of how different linker compositions influence PROTAC performance is essential for success.

Visualizing the PROTAC Mechanism and Experimental Workflow

To better understand the concepts discussed in this guide, the following diagrams illustrate the fundamental PROTAC mechanism and the general workflow for evaluating linker performance.

Caption: The PROTAC-mediated protein degradation pathway.

Caption: Key steps in the experimental validation of a PROTAC's linker.

Head-to-Head Comparison of Linker Compositions

The most prevalent linker types in PROTAC design are polyethylene glycol (PEG) and alkyl chains, primarily due to their synthetic accessibility and the ease with which their lengths can be modified.[6] However, more rigid and specialized linkers are increasingly being explored to fine-tune PROTAC properties.

Flexible Linkers: PEG vs. Alkyl Chains

Flexible linkers are the workhorses of PROTAC development, allowing for the necessary conformational adjustments to facilitate ternary complex formation.

Linker Type	Key Characteristics	Advantages	Disadvantages
PEG	Hydrophilic, flexible, good biocompatibility.	Improves aqueous solubility; can enhance cell permeability in some cases; versatile for chemical modification.[4]	May have reduced metabolic stability; can be more challenging and costly to synthesize compared to alkyl linkers.[4]
Alkyl	Hydrophobic, flexible, synthetically accessible.	High synthetic accessibility; chemically stable.	Can lead to poor aqueous solubility and cellular uptake if not balanced with polar groups.

Experimental Data Snapshot: BRD4 Degraders

Studies on Bromodomain-containing protein 4 (BRD4) degraders have provided valuable insights into the differential effects of PEG and alkyl linkers.

PROTAC	Linker Composition	DC50	Dmax	Cell Line
MZ1	PEG-based	~25-125 nM	>90%	22RV1
ARV-825	PEG-based	<1 nM	>95%	RS4;11
Alkyl-Linker Analog	Alkyl-based	Often higher DC50	Variable	Varies

Note: Data is compiled and representative. Direct comparison between different studies should be made with caution due to potential variations in experimental conditions.

In a study comparing CRBN-based BRD4 PROTACs, those with PEG linkers of 4-5 units showed potent degradation (<0.5 µM), while those with shorter PEG linkers (1-2 units) had significantly reduced potency (>5 µM).[6] This highlights the critical role of linker length, even within the same linker class.

Rigid vs. Flexible Linkers

While flexibility is often beneficial, incorporating rigid elements into the linker can offer advantages in certain contexts. Rigid linkers, which include structures like cycloalkanes (piperazine, piperidine) and aromatic rings, can pre-organize the PROTAC into a conformation favorable for ternary complex formation, potentially increasing potency and selectivity.[][6]

Linker Type	Key Characteristics	Advantages	Disadvantages
Rigid	Constrained conformation, often incorporates cyclic or aromatic structures.	Can improve metabolic stability; may enhance ternary complex stability through pre-organization; can introduce favorable interactions (e.g., π-π stacking).[6]	Can lead to impaired degradation if the rigid conformation is not compatible with ternary complex formation; synthesis can be more complex.[6]
Flexible	Allows for a wide range of conformations.	Can more easily accommodate different protein topographies to find a productive binding mode.	Can have a higher entropic penalty upon binding; may be more susceptible to metabolism.

Experimental Data Snapshot: STAT3 Degraders

The development of STAT3 degraders has demonstrated the impact of linker length and composition on degradation efficiency. In one study, a PROTAC with an 8-9 atom linker (SD-36) was found to be optimal for reducing both total STAT3 and phosphorylated STAT3 levels, with a DC50 of 0.06 µM.[7] Increasing the linker length further led to a decrease in potency.[7]

PROTAC	Linker Characteristics	DC50	Cell Line
13	Shorter, flexible	0.26 µM	Molm-16
SD-36 (14)	Optimal length, flexible	0.06 µM	Molm-16
16	Longer, flexible	0.15 µM	Molm-16

While this example focuses on length, the principle extends to rigidity. Replacing a flexible segment with a rigid one, such as a phenyl ring, can dramatically alter activity. For instance, in a series of androgen receptor (AR)-targeting PROTACs, the introduction of a rigid phenyl ring in place of a flexible PEG unit completely abolished degradation activity, suggesting the rigid structure could not adopt a productive conformation.[6]

The Critical Role of Linker Length and Attachment Points

Systematic variation of linker length is a cornerstone of PROTAC optimization. An optimal linker length exists for each PROTAC system, and deviations in either direction can lead to a sharp decrease in potency.[2] This is often visualized as a "hook effect" in dose-response curves, where degradation is less efficient at very high PROTAC concentrations due to the formation of binary complexes that cannot lead to degradation.

The attachment point of the linker to both the warhead and the E3 ligase ligand is equally critical. The exit vector should be chosen from a solvent-exposed region of the ligand to minimize disruption of binding to its target protein.[] Even subtle changes in the attachment point can have profound effects on degradation efficacy. For example, in the development of estrogen receptor-α (ERα) PROTACs, attaching the linker to the N-terminus of the pentapeptide E3 ligase recognition motif resulted in superior degradation compared to a C-terminal attachment.[8]

Essential Experimental Protocols for Linker Evaluation

To empirically determine the optimal linker composition for your PROTAC, a series of well-designed experiments is necessary. The following are detailed protocols for the key assays used in PROTAC characterization.

In-Cell Protein Degradation Assay (Western Blot)

This is the gold-standard assay for directly measuring the reduction in target protein levels.[9]

Protocol:

• Cell Culture and Treatment:

  • Plate your cells of interest at an appropriate density in multi-well plates and allow them to adhere overnight.

  • Prepare serial dilutions of your PROTACs with different linkers. A typical concentration range is 0.1 nM to 10 µM. Include a vehicle control (e.g., DMSO).

  • Treat the cells with the PROTAC dilutions for a specified time, typically 18-24 hours.

• Cell Lysis:

  • After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

• SDS-PAGE and Western Blotting:

  • Normalize the protein concentrations and prepare samples with Laemmli buffer.

  • Separate the proteins by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for your POI overnight at 4°C. Also, probe for a loading control protein (e.g., GAPDH, β-actin) to normalize for protein loading.

  • Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities for your POI and the loading control.

  • Normalize the POI band intensity to the loading control.

  • Calculate the percentage of protein degradation relative to the vehicle control.

  • Plot the percentage of degradation against the PROTAC concentration and fit the data to a dose-response curve to determine the DC50 (concentration for 50% degradation) and Dmax (maximum degradation) values.[6]

Ternary Complex Formation Assays

These assays are crucial for understanding the mechanism of action and confirming that your PROTAC is effectively bridging the POI and the E3 ligase.

TR-FRET is a robust, homogeneous assay for quantifying ternary complex formation.[1][10]

Protocol:

• Reagent Preparation:

  • You will need your purified POI and E3 ligase, each labeled with a FRET donor (e.g., terbium cryptate) and acceptor (e.g., d2 or a fluorescent protein), respectively. This is often achieved using tagged proteins (e.g., GST-POI, His-E3 ligase) and corresponding labeled antibodies.

  • Prepare serial dilutions of your PROTACs.

• Assay Setup:

  • In a low-volume 384-well plate, add the labeled POI, labeled E3 ligase, and the PROTAC dilutions.

  • Incubate the plate at room temperature for a specified time (e.g., 1-4 hours) to allow for complex formation.

• Signal Detection:

  • Read the plate on a TR-FRET-compatible plate reader, measuring the emission at two wavelengths (one for the donor and one for the acceptor) after a time delay.

• Data Analysis:

  • Calculate the TR-FRET ratio (acceptor emission / donor emission).

  • An increase in the TR-FRET ratio indicates ternary complex formation.

  • Plot the ratio against the PROTAC concentration. A characteristic bell-shaped curve is often observed, from which the concentration for maximal complex formation can be determined.[11]

AlphaLISA is another sensitive, bead-based proximity assay for measuring ternary complex formation.[1]

Protocol:

• Reagent Preparation:

  • You will need your POI and E3 ligase, each tagged for binding to AlphaLISA donor and acceptor beads (e.g., biotinylated POI and GST-tagged E3 ligase).

  • Prepare serial dilutions of your PROTACs.

• Assay Setup:

  • In an appropriate microplate, incubate the tagged POI, tagged E3 ligase, and PROTAC dilutions to allow for ternary complex formation.

  • Add the AlphaLISA donor and acceptor beads (e.g., streptavidin-coated donor beads and anti-GST acceptor beads).

  • Incubate in the dark to allow for bead-protein binding.

• Signal Detection:

  • Read the plate on an AlphaLISA-compatible plate reader.

• Data Analysis:

  • An increase in the AlphaLISA signal indicates the formation of the ternary complex.

  • Plot the signal against the PROTAC concentration to generate a bell-shaped curve, similar to the TR-FRET assay.[12]

In-Cell Target Ubiquitination Assay

This assay confirms that the PROTAC-induced ternary complex is functional and leads to the ubiquitination of the target protein.[13][14]

Protocol:

• Cell Treatment:

  • Treat cells with your PROTAC at a concentration known to induce degradation (e.g., around the DC50) for a shorter time course (e.g., 1-4 hours).

  • Crucially, include a proteasome inhibitor (e.g., MG132) in the treatment to allow for the accumulation of ubiquitinated proteins.

• Immunoprecipitation:

  • Lyse the cells in a buffer containing deubiquitinase inhibitors.

  • Immunoprecipitate the POI using a specific antibody.

• Western Blotting:

  • Elute the immunoprecipitated proteins and separate them by SDS-PAGE.

  • Perform a Western blot as described above, but probe the membrane with an anti-ubiquitin antibody.

• Data Analysis:

  • An increase in the high-molecular-weight smear in the anti-ubiquitin blot for the immunoprecipitated POI confirms PROTAC-induced ubiquitination.

Conclusion: A Data-Driven Approach to Linker Optimization

The selection of a PROTAC linker is a critical decision that profoundly impacts the success of a targeted protein degradation strategy. A systematic, data-driven approach is paramount. By synthesizing and evaluating a focused library of PROTACs with varied linker compositions, lengths, and attachment points, researchers can establish clear structure-activity relationships.

Flexible linkers like PEG and alkyl chains offer a good starting point for initial screening due to their synthetic tractability. Subsequent optimization may involve the introduction of rigid elements to enhance potency, selectivity, and pharmacokinetic properties. The detailed experimental protocols provided in this guide offer a robust framework for the head-to-head comparison of your PROTAC candidates.

Ultimately, the optimal linker is context-dependent, relying on the specific POI-E3 ligase pair. Through careful design, rigorous experimental evaluation, and a deep understanding of the principles outlined in this guide, you will be well-equipped to unlock the full potential of your PROTAC-based therapeutics and research tools.

References

Sources

• 1. Mechanistic and Structural Features of PROTAC Ternary Complexes | Springer Nature Experiments [experiments.springernature.com]
• 2. bmglabtech.com [bmglabtech.com]
• 3. The In-Cell Western immunofluorescence assay to monitor PROTAC mediated protein degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Characteristic roadmap of linker governs the rational design of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimizing linker rigidity to improve intracellular behavior of PROTACs targeting hematopoietic prostaglandin D synthase - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. General Stepwise Approach to Optimize a TR-FRET Assay for Characterizing the BRD/PROTAC/CRBN Ternary Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. resources.revvity.com [resources.revvity.com]
• 13. lifesensors.com [lifesensors.com]
• 14. An optimized protocol to detect protein ubiquitination and activation by ubiquitination assay in vivo and CCK-8 assay - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cellular Assay Validation of a Novel PI3K Inhibitor: A Case Study with (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate

Note to the Reader: The compound (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate is a chemical intermediate available for research use.[1] This guide presents a hypothetical case study using this molecule, herein designated Compound X , as a novel investigational inhibitor of the PI3K/Akt signaling pathway. The experimental data and results described are illustrative, designed to provide a framework for the validation of similar research compounds.

Introduction: Targeting a Core Cancer Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt/mTOR signaling pathway is a critical intracellular cascade that governs essential cellular functions, including cell growth, proliferation, survival, and metabolism.[2][3][4][5] Its frequent dysregulation in a wide range of human cancers has made it one of the most intensely pursued targets for therapeutic intervention.[3][5][6] Alterations such as mutations in the PIK3CA gene, which encodes the p110α catalytic subunit of PI3K, or the loss of the tumor suppressor PTEN, a negative regulator of the pathway, lead to constitutive activation of downstream signaling, driving malignant transformation.[6]

This guide provides a comprehensive framework for the initial cellular validation of a novel, hypothetical PI3K inhibitor, Compound X ((S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate). We will outline a direct comparison of its efficacy against two well-characterized PI3K inhibitors:

• Pictilisib (GDC-0941): A potent, oral pan-Class I PI3K inhibitor.[6][7][8]

• Idelalisib (CAL-101): A selective inhibitor of the PI3Kδ isoform, approved for the treatment of certain B-cell malignancies.[9][10][11][12][13]

Our validation workflow will focus on two key questions: Does the compound affect cancer cell viability? And does it engage its intended target within the cell?

Section 1: Experimental Design and Rationale

A robust experimental design is foundational to trustworthy results. Our choices of cell lines and validation assays are guided by the specific biology of the PI3K pathway.

Rationale for Cell Line Selection

To obtain meaningful data, it is crucial to select cell models where the target pathway is known to be a key driver of survival. We have selected two distinct human cancer cell lines:

• MCF-7 (Human Breast Cancer): This cell line is characterized by an activating E545K mutation in the PIK3CA gene.[14][15][16][17] This genetic hallmark makes it highly dependent on PI3K signaling for proliferation and survival, rendering it a sensitive model for assessing PI3K inhibitors.

• Jurkat (Human T-cell Leukemia): These cells lack functional PTEN, the primary negative regulator of PI3K.[18][19][20] The absence of PTEN leads to the accumulation of PIP3 and constitutive activation of Akt, making Jurkat cells another excellent model for evaluating PI3K pathway inhibitors.[18][20]

Validation Workflow Overview

Our experimental workflow is designed to first establish a biological effect (cytotoxicity) and then confirm the mechanism of action (on-target activity).

Caption: PI3K/Akt signaling and the point of inhibition.

Detailed Experimental Protocol: Western Blot for p-Akt

• Cell Culture and Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat cells with Compound X, Pictilisib, and Idelalisib at concentrations around their determined IC50 and 10x IC50 values for a short duration (e.g., 2 hours) to observe direct effects on signaling without confounding inputs from cell death.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors. This is critical to preserve the phosphorylation status of proteins.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

• SDS-PAGE: Denature 20-30 µg of protein from each sample by boiling in Laemmli sample buffer. Separate the proteins by size using SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween-20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding. [21]7. Primary Antibody Incubation: Incubate the membrane overnight at 4°C with a primary antibody specific for phosphorylated Akt (Ser473). [21][22]In parallel, a separate membrane should be incubated with an antibody for total Akt to serve as a loading control.

• Secondary Antibody Incubation: Wash the membrane extensively with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After final washes, apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imager or X-ray film.

• Analysis: Use densitometry software to quantify the band intensity for p-Akt and total Akt. Normalize the p-Akt signal to the total Akt signal for each sample.

Hypothetical Results: Target Engagement

Treatment (MCF-7 cells)	p-Akt (Ser473) Level (Normalized to Total Akt)
Vehicle Control (0.1% DMSO)	100%
Compound X (200 nM)	25%
Pictilisib (200 nM)	18%
Idelalisib (1 µM)	95%

Causality behind the data: The results should directly correlate with the cell viability data. Compound X and the pan-PI3K inhibitor Pictilisib are expected to cause a dramatic reduction in p-Akt levels in the PIK3CA-mutant MCF-7 cells, confirming on-target activity. [6]Idelalisib, being PI3Kδ-selective, should have a negligible effect on p-Akt in these epithelial cells, reinforcing the specificity of the pathway inhibition by the other compounds.

Section 4: Comparative Analysis and Discussion

The synthesis of our viability and mechanistic data allows for a comprehensive initial validation of Compound X.

Efficacy Profile: The hypothetical data suggest that Compound X is a potent inhibitor of cell viability in cancer cell lines characterized by PI3K pathway hyperactivation. Its IC50 value in MCF-7 cells is comparable to that of the established pan-PI3K inhibitor, Pictilisib.

Mechanism of Action: The Western blot results strongly support the proposed mechanism of action. Compound X effectively suppresses the phosphorylation of Akt, a key downstream node in the PI3K pathway, at concentrations consistent with its anti-proliferative effects. This confirms target engagement within the cellular context.

Selectivity Insights: The comparative data provides clues about the selectivity profile of Compound X. Its potent activity in both a PIK3CA-mutant breast cancer line and a PTEN-null T-cell leukemia line suggests a broad, pan-Class I PI3K inhibitory profile, similar to Pictilisib, rather than an isoform-selective profile like Idelalisib.

References

• Beaver, J. A., Gustin, J. P., Yi, M., Rajpurohit, A., Liyanage, H., Korde, L. A., & Park, B. H. (2013). PIK3CA and AKT1 mutations have distinct effects on sensitivity to targeted pathway inhibitors in an isogenic luminal breast cancer model system. Clinical Cancer Research, 19(19), 5413–5422.* [Link]

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In Vivo Validation of PROTACs: A Comparative Guide Featuring (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate as a Novel Linker Component

Introduction: The Critical Role of the Linker in PROTAC In Vivo Efficacy

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, capable of hijacking the cell's ubiquitin-proteasome system to induce the degradation of disease-causing proteins.[1] These heterobifunctional molecules consist of a ligand for the protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a linker that covalently connects these two moieties.[1] While the choice of POI and E3 ligase ligands dictates the targeting specificity, the linker is a critical determinant of the PROTAC's overall efficacy, influencing the formation and stability of the ternary complex (POI-PROTAC-E3 ligase), as well as the molecule's physicochemical and pharmacokinetic properties.[2]

Historically, PROTAC development has relied heavily on flexible polyethylene glycol (PEG) and alkyl linkers due to their synthetic tractability.[3] However, these linkers can sometimes confer poor metabolic stability and cell permeability, limiting the in vivo potential of the resulting PROTACs.[3] This has spurred the exploration of more rigid and structurally diverse linkers, including those incorporating heterocyclic scaffolds like piperidine and piperazine, which have been shown to improve drug metabolism and pharmacokinetic (DMPK) profiles.[4]

This guide focuses on the in vivo validation of PROTACs, with a special emphasis on the potential advantages of incorporating novel linker components such as (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate . While direct in vivo data for PROTACs containing this specific building block is not yet widely available in the public domain, its structure suggests a favorable combination of properties. The pyrrolidine ring introduces a degree of rigidity that can pre-organize the PROTAC molecule for optimal ternary complex formation, while the phenoxy-pyrrolidine motif may enhance cell permeability and metabolic stability compared to linear linkers.

This document will provide a comprehensive framework for the in vivo validation of a hypothetical PROTAC incorporating this pyrrolidine-based linker, drawing on established methodologies and comparative data from published studies on well-characterized PROTACs targeting key oncoproteins like Bruton's tyrosine kinase (BTK). By presenting a side-by-side comparison with PROTACs bearing traditional linkers, we will illustrate how to design and execute in vivo studies to rigorously assess the therapeutic potential of novel PROTACs.

The PROTAC Mechanism and the Influence of the Linker

The efficacy of a PROTAC is contingent on its ability to successfully orchestrate the formation of a productive ternary complex. The linker's length, rigidity, and chemical composition are paramount in achieving the correct spatial orientation of the POI and the E3 ligase to facilitate ubiquitination and subsequent degradation.[5]

Caption: Mechanism of Action of a PROTAC molecule.

Comparative In Vivo Validation Workflow

The in vivo validation of a novel PROTAC is a multi-step process designed to assess its pharmacokinetic (PK) profile, pharmacodynamic (PD) activity, and ultimately, its therapeutic efficacy. Here, we outline a comparative workflow to evaluate a hypothetical BTK-targeting PROTAC with a pyrrolidine-based linker (Hypothetical-PROTAC) against a well-characterized BTK PROTAC with a PEG-based linker (PEG-PROTAC).

Caption: A streamlined workflow for the in vivo validation of PROTACs.

Part 1: Pharmacokinetic (PK) Profiling

A thorough understanding of a PROTAC's PK profile is essential for designing effective in vivo studies. The goal is to determine the drug's absorption, distribution, metabolism, and excretion (ADME) properties.

Experimental Protocol: Single-Dose Pharmacokinetic Study in Mice

• Animal Model: Male BALB/c mice (n=3 per group per time point).

• Drug Formulation: Formulate Hypothetical-PROTAC and PEG-PROTAC in a suitable vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween 80, 45% saline).

• Dosing: Administer a single intravenous (IV) dose (e.g., 2 mg/kg) and a single oral (PO) dose (e.g., 10 mg/kg) to separate groups of mice.

• Sample Collection: Collect blood samples via tail vein or retro-orbital bleeding at multiple time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).

• Sample Processing: Process blood samples to obtain plasma and store at -80°C until analysis.

• Bioanalysis: Quantify the concentration of the PROTACs in plasma samples using a validated LC-MS/MS method.

• Data Analysis: Calculate key PK parameters, including clearance (CL), volume of distribution (Vd), half-life (t½), maximum concentration (Cmax), time to maximum concentration (Tmax), and area under the curve (AUC). Oral bioavailability (%F) is calculated as (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.

Comparative Data Table: Hypothetical Pharmacokinetic Parameters

Parameter	Hypothetical-PROTAC (Pyrrolidine Linker)	PEG-PROTAC (PEG Linker)	Rationale for Expected Differences
IV Administration (2 mg/kg)
CL (mL/min/kg)	25	45	The more rigid pyrrolidine linker may reduce susceptibility to metabolism, leading to lower clearance.[]
Vd (L/kg)	1.5	2.0	Differences in tissue distribution may arise from altered physicochemical properties.
t½ (h)	4.0	2.5	Lower clearance would result in a longer half-life.
Oral Administration (10 mg/kg)
Cmax (ng/mL)	300	150	Improved cell permeability of the pyrrolidine-containing PROTAC could lead to better absorption and a higher Cmax.
Tmax (h)	2	4	Faster absorption may result in an earlier Tmax.
AUC (ng*h/mL)	1200	600	Enhanced bioavailability would lead to greater overall drug exposure.
Oral Bioavailability (%F)	40%	15%	The improved physicochemical properties of the pyrrolidine linker are expected to enhance oral bioavailability.[7]

Part 2: Pharmacodynamic (PD) Assessment of Target Degradation

The hallmark of a successful PROTAC is its ability to induce the degradation of the target protein in vivo. PD studies are crucial to confirm target engagement and to establish a dose-response relationship.

Experimental Protocol: In Vivo Target Degradation Study

• Animal Model: Tumor-bearing mice (e.g., TMD-8 xenograft model for BTK).

• Dosing: Administer single doses of Hypothetical-PROTAC and PEG-PROTAC at various concentrations (e.g., 3, 10, 30 mg/kg) via the desired route of administration (e.g., oral).

• Tissue Collection: At a predetermined time point post-dose (e.g., 24 hours), euthanize the mice and collect tumor and relevant tissues (e.g., spleen, liver).

• Protein Extraction: Prepare tissue lysates and quantify total protein concentration.

• Western Blot Analysis: Perform Western blotting to detect the levels of the target protein (e.g., BTK) and a loading control (e.g., GAPDH).

• Data Analysis: Quantify the band intensities and normalize the target protein levels to the loading control. Express the results as a percentage of the vehicle-treated control group.

Comparative Data Table: Hypothetical In Vivo BTK Degradation

Dose (mg/kg)	Hypothetical-PROTAC (% BTK remaining in Tumor)	PEG-PROTAC (% BTK remaining in Tumor)	Rationale for Expected Differences
Vehicle	100%	100%	Baseline BTK expression.
3	40%	75%	The improved PK and potentially more favorable ternary complex formation of the pyrrolidine-linked PROTAC could lead to more potent degradation at lower doses.
10	15%	40%	A clear dose-dependent degradation is expected for both compounds.
30	<5%	20%	The pyrrolidine-linked PROTAC may achieve near-complete degradation at a lower dose.

Part 3: In Vivo Efficacy Evaluation in Xenograft Models

The ultimate test of a PROTAC's therapeutic potential is its ability to inhibit tumor growth in a relevant animal model.

Experimental Protocol: Tumor Xenograft Efficacy Study

• Animal Model: Immunocompromised mice (e.g., NOD-SCID) bearing established tumors from a relevant cancer cell line (e.g., TMD-8 for BTK-dependent lymphoma).

• Treatment Groups: Randomize mice into groups (n=8-10 per group) to receive vehicle, Hypothetical-PROTAC, or PEG-PROTAC.

• Dosing Regimen: Based on PK/PD data, establish a chronic dosing regimen (e.g., daily oral administration at 10 mg/kg for 21 days).

• Tumor Growth Monitoring: Measure tumor volume and body weight two to three times per week.

• Endpoint Analysis: At the end of the study, euthanize the mice, excise the tumors, and weigh them. Tissues can be collected for further PD analysis (e.g., Western blot, immunohistochemistry).

• Data Analysis: Calculate tumor growth inhibition (TGI) for each treatment group compared to the vehicle control.

Comparative Data Table: Hypothetical Efficacy in a TMD-8 Xenograft Model

Treatment Group (10 mg/kg, daily)	Tumor Growth Inhibition (TGI)	Body Weight Change	Rationale for Expected Differences
Vehicle	0%	No significant change	Uninhibited tumor growth.
PEG-PROTAC	65%	No significant change	The PEG-PROTAC is expected to show anti-tumor activity.
Hypothetical-PROTAC	95%	No significant change	The superior PK/PD profile of the pyrrolidine-linked PROTAC is anticipated to translate into greater tumor growth inhibition.

Conclusion: The Path Forward for Novel PROTAC Linkers

The in vivo validation of PROTACs is a complex but essential process for advancing these promising molecules into the clinic. While traditional linkers have enabled the initial success of the PROTAC field, the future lies in the rational design of novel linkers that confer superior drug-like properties. The hypothetical case study presented here illustrates a robust framework for the comparative in vivo evaluation of a PROTAC incorporating a pyrrolidine-based linker derived from (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate . The anticipated improvements in pharmacokinetics, pharmacodynamics, and efficacy highlight the potential of such heterocyclic linkers to overcome the limitations of earlier-generation PROTACs. As more in vivo data for PROTACs with diverse linkers become available, we will be better equipped to establish clear structure-activity relationships and design the next generation of highly effective and safe protein-degrading therapeutics.

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A Senior Application Scientist's Guide to the Orthogonal Validation of Protein Degradation by Novel PROTACs

For researchers, scientists, and drug development professionals venturing into the exciting field of targeted protein degradation, the robust validation of a novel Proteolysis Targeting Chimera (PROTAC) is paramount. A PROTAC's efficacy is not merely defined by the disappearance of a target protein band on a western blot, but by a confluence of evidence demonstrating a specific, E3 ligase-dependent, and proteasomally-mediated degradation event that culminates in a desired functional outcome. This guide provides an in-depth, experience-driven framework for the orthogonal validation of protein degradation by novel PROTACs, moving beyond a simple checklist of experiments to explain the causality behind each methodological choice.

The Imperative of Orthogonal Validation

In the realm of PROTAC discovery, relying on a single experimental technique is fraught with peril. Apparent protein degradation could arise from non-PROTAC-mediated mechanisms such as transcriptional repression or off-target effects leading to cellular toxicity. Orthogonal validation, the practice of using multiple, independent methods to corroborate a finding, is therefore not a suggestion but a necessity. It provides the rigorous, multi-faceted evidence required to confidently assert that your novel PROTAC is functioning as intended.

This guide will walk you through a tiered approach to validation, from initial confirmation of degradation to in-depth mechanistic studies and functional impact assessment. Each step is designed to build upon the last, creating a self-validating system that ensures scientific integrity.

The PROTAC Mechanism of Action: A Visual Overview

At its core, a PROTAC is a heterobifunctional molecule composed of a ligand that binds to a target protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a linker connecting the two.[1] This elegant design hijacks the cell's own protein disposal machinery, the ubiquitin-proteasome system (UPS), to selectively eliminate the target protein.[2] The process can be visualized as follows:

Caption: The PROTAC Mechanism of Action.

Tier 1: Foundational Evidence of Protein Degradation

The initial phase of validation focuses on demonstrating that the target protein levels are indeed reduced in the presence of the PROTAC.

Western Blotting: The Workhorse of Degradation Analysis

Western blotting is the most common and accessible method for quantifying changes in protein levels.[1] It provides a direct visualization of the target protein's disappearance.

Core Objective: To determine the dose-dependent degradation of the target protein and to calculate the DC50 (concentration for 50% degradation) and Dmax (maximum degradation) values.[3]

Experimental Causality: A dose-response curve is critical to understanding the potency and efficacy of your PROTAC. The characteristic "hook effect," where degradation is less efficient at very high concentrations due to the formation of binary complexes over the productive ternary complex, can also be observed.[1]

Step-by-Step Protocol: Western Blot for DC50/Dmax Determination

• Cell Seeding: Seed cells at an appropriate density in 6-well or 12-well plates and allow them to adhere overnight.

• PROTAC Treatment: Treat cells with a serial dilution of your PROTAC for a predetermined time (e.g., 4, 8, 16, or 24 hours). Include a vehicle control (e.g., DMSO).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Normalize protein amounts for each sample, run on an SDS-PAGE gel, and transfer to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and probe with a primary antibody specific for your target protein and a loading control (e.g., GAPDH, β-actin). Subsequently, probe with a corresponding HRP-conjugated secondary antibody.

• Detection and Analysis: Visualize the bands using an enhanced chemiluminescence (ECL) substrate and image the blot. Quantify the band intensities using software like ImageJ. Normalize the target protein band intensity to the loading control.

• Data Plotting and Analysis: Plot the normalized protein levels against the PROTAC concentration and fit a dose-response curve to determine the DC50 and Dmax values.

Data Presentation: Example DC50 and Dmax Values

PROTAC	Target Protein	Cell Line	DC50 (nM)	Dmax (%)	Reference
MZ1	BRD4	HeLa	~25	>90%
ARV-110	Androgen Receptor	VCaP	~1	>95%
dBET1	BRD4	22Rv1	3	>98%

Tier 2: Mechanistic Validation of the PROTAC Pathway

Once degradation is confirmed, the next crucial step is to demonstrate that it occurs through the intended PROTAC-mediated mechanism.

The Indispensable Role of Negative Controls

A well-designed negative control is structurally very similar to the active PROTAC but contains a modification that ablates its function, typically by preventing binding to either the target protein or the E3 ligase.[4] This is often achieved by inverting the stereochemistry of a key binding moiety.[1]

Core Objective: To demonstrate that the degradation of the target protein is dependent on the formation of the ternary complex.

Experimental Causality: If the negative control, which cannot form a productive ternary complex, fails to induce degradation, it provides strong evidence that the observed effect of the active PROTAC is specific to its intended mechanism.

Confirming Dependence on the Ubiquitin-Proteasome System

To confirm that the protein loss is due to proteasomal degradation, cells are pre-treated with inhibitors of the UPS.

Core Objective: To rescue the degradation of the target protein by inhibiting the proteasome or the E3 ligase machinery.

Experimental Causality: If the degradation is rescued, it directly implicates the proteasome and the broader ubiquitin machinery in the PROTAC's mode of action.

• Proteasome Inhibitors: MG132 or Carfilzomib.

• E3 Ligase Cullin-RING Ligase (CRL) Inhibitor: MLN4924 (inhibits the NEDD8-activating enzyme).[1]

In-Cell Ubiquitination Assay

This assay directly visualizes the ubiquitination of the target protein, a key step preceding its degradation.

Core Objective: To detect an increase in the poly-ubiquitinated form of the target protein upon PROTAC treatment.

Experimental Causality: Observing increased ubiquitination provides direct evidence that the PROTAC is successfully bringing the E3 ligase to the target protein, leading to its marking for degradation.

Step-by-Step Protocol: In-Cell Ubiquitination Assay

• Cell Treatment: Treat cells with the PROTAC and a proteasome inhibitor (e.g., MG132) for a few hours to allow ubiquitinated proteins to accumulate.

• Cell Lysis: Lyse the cells under denaturing conditions (e.g., buffer containing 1% SDS) to disrupt protein-protein interactions.

• Immunoprecipitation: Dilute the lysate to reduce the SDS concentration and immunoprecipitate the target protein using a specific antibody.

• Western Blotting: Elute the immunoprecipitated protein, run it on an SDS-PAGE gel, and perform a Western blot using an antibody that recognizes ubiquitin. A high molecular weight smear indicates poly-ubiquitination.

Tier 3: Advanced Validation and Selectivity Profiling

This final tier of validation provides a comprehensive understanding of the PROTAC's behavior in the cellular context, including its selectivity and functional consequences.

Ternary Complex Formation: The Heart of the Matter

Directly demonstrating that the PROTAC induces the formation of a ternary complex between the target protein and the E3 ligase is a cornerstone of mechanistic validation.

Orthogonal Approaches for Detecting Ternary Complex Formation:

• Co-Immunoprecipitation (Co-IP): This classic technique can be used to pull down the target protein and blot for the presence of the E3 ligase, or vice versa.[5]

• NanoBRET™ Assay: This live-cell proximity-based assay provides a quantitative measure of ternary complex formation in real-time.[6] One protein is tagged with NanoLuc® luciferase (the donor) and the other with a fluorescently labeled HaloTag® (the acceptor). PROTAC-induced proximity results in Bioluminescence Resonance Energy Transfer (BRET).[7]

Caption: A Tiered Orthogonal Validation Workflow for PROTACs.

Quantitative Proteomics: A Global View of Selectivity

While your PROTAC may be designed for a specific target, it is crucial to assess its selectivity across the entire proteome.

Core Objective: To identify off-target proteins that are also degraded by the PROTAC.

Experimental Causality: Mass spectrometry-based quantitative proteomics (e.g., using TMT or label-free quantification) provides an unbiased, global view of protein abundance changes upon PROTAC treatment.[8] This is the ultimate test of your PROTAC's specificity.

Downstream Functional Assays

The final piece of the validation puzzle is to demonstrate that the degradation of the target protein leads to the expected biological consequence.

Core Objective: To link target protein degradation to a measurable functional outcome.

Experimental Causality: This step validates the therapeutic hypothesis and confirms that the PROTAC is not only degrading the target but also having the desired effect on cellular signaling or phenotype. The choice of assay is target-dependent and could include:

• Cell Viability/Proliferation Assays: If the target is involved in cancer cell survival.

• Reporter Gene Assays: If the target is a transcription factor.

• Phospho-protein Analysis: If the target is a kinase, to assess the impact on downstream signaling pathways.

• Cytokine Release Assays: If the target is involved in an inflammatory pathway.

Conclusion: Building a Robust Case for Your PROTAC

The journey from a novel PROTAC concept to a validated chemical probe or therapeutic lead is paved with rigorous experimentation. By employing a multi-tiered, orthogonal validation strategy, researchers can build a compelling and irrefutable case for the on-target, mechanism-specific activity of their molecules. This guide provides a framework for not only performing the right experiments but also for understanding the critical scientific reasoning that underpins each step. By embracing this comprehensive approach, the field of targeted protein degradation will continue to advance with the highest standards of scientific integrity.

References

• Tran, N. L., et al. (2022). Targeted Protein Degradation: Design Considerations for PROTAC Development. Current Protocols, 2(12), e619. [Link]

• Zhang, Y., et al. (2024). Application of PROTACs in target identification and validation. Acta Materia Medica, 3(1), 72-87. [Link]

• Zhang, X., et al. (2020). Assays and technologies for developing proteolysis targeting chimera degraders. Future Medicinal Chemistry, 12(10), 911-931. [Link]

• Gross, P. H., et al. (2022). Accelerating PROTAC drug discovery: Establishing a relationship between ubiquitination and target protein degradation. Biochemical and Biophysical Research Communications, 628, 68-75. [Link]

• Smalley, J. P., et al. (2022). Optimization of Class I Histone Deacetylase PROTACs Reveals that HDAC1/2 Degradation is Critical to Induce Apoptosis and Cell Arrest in Cancer Cells. Journal of Medicinal Chemistry, 65(7), 5529-5550. [Link]

• Zhang, Y., et al. (2024). Application of PROTACs in Target Identification and Target Validation. Acta Materia Medica, 3(1), 72-87. [Link]

• BPS Bioscience. (n.d.). PROTAC-Driven Ubiquitination Assay Kit for BET Bromodomains. Retrieved January 23, 2026, from [Link]

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• Chen, J., et al. (2021). Recent Advances in Chemical Proteomics for Protein Profiling and Targeted Degradation. Molecules and Cells, 44(6), 386-397. [Link]

• An, S., & Fu, L. (2022). An overview of PROTACs: a promising drug discovery paradigm. Acta Pharmaceutica Sinica B, 12(12), 4344-4370. [Link]

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• Li, Y., et al. (2023). A rapid and accurate method for evaluating the degradation of pan-Akt in cells by PROTACs using NanoLuc luciferase. Cell Communication and Signaling, 21(1), 123. [Link]

• Selvita. (2025). NanoBRET assays for PROTAC evaluation in the cellular context. [Link]

• ICE Bioscience. (n.d.). NanoBRET Ternary Complex Formation Assays. Retrieved January 23, 2026, from [Link]

• BMG Labtech. (n.d.). Elucidating PROTAC MoA with live cell kinetic monitoring of ternary complex formation and target protein ubiquitination. Retrieved January 23, 2026, from [Link]

• Li, B., et al. (2024). Protocol to test for the formation of ternary protein complexes in vivo or in vitro using a two-step immunoprecipitation approach. STAR Protocols, 5(3), 103099. [Link]

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A Senior Application Scientist's Guide to Benchmarking Next-Generation PROTAC® Linkers Against (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate

Abstract

The linker component of a Proteolysis Targeting Chimera (PROTAC) is no longer considered a passive spacer but a critical determinant of therapeutic efficacy.[1][2] It profoundly influences the formation and stability of the ternary complex, dictates physicochemical properties like solubility and permeability, and ultimately governs the potency and selectivity of target protein degradation.[3] This guide provides a comprehensive framework for benchmarking novel linker technologies against (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate, a commonly employed building block representing a class of semi-rigid, cyclic linker motifs. We will detail the causal logic behind a multi-stage experimental workflow, from initial physicochemical characterization to in-depth biophysical and cellular profiling, enabling researchers to make data-driven decisions in the rational design of next-generation protein degraders.

Introduction: The Linker as the Locus of PROTAC Optimization

PROTACs represent a paradigm shift in pharmacology, moving from occupancy-driven inhibition to event-driven protein degradation.[4] These heterobifunctional molecules co-opt the cell's native ubiquitin-proteasome system (UPS) to selectively eliminate proteins of interest (POIs).[5] A PROTAC consists of three components: a "warhead" that binds the POI, an "anchor" that recruits an E3 ubiquitin ligase, and a linker that connects them.[2][6]

The formation of a productive ternary complex (POI-PROTAC-E3 ligase) is the essential event initiating protein degradation.[4][7] The linker is the primary architect of this complex.[8] Its length, rigidity, and chemical composition dictate the relative orientation of the two proteins, influencing the formation of new, favorable protein-protein interactions—a phenomenon known as positive cooperativity—which can dramatically enhance ternary complex stability and degradation efficiency.[9][10] An improperly designed linker can lead to steric clashes or unproductive binding modes, resulting in negative cooperativity and poor activity.[4] Therefore, rigorous benchmarking of new linker designs against established motifs is fundamental to advancing the field.

Caption: A multi-tiered workflow for systematic benchmarking of PROTAC linkers.

Experimental Protocols

Tier 1: Foundational Physicochemical & ADME Profiling

Causality: A PROTAC with outstanding ternary complex formation is of little use if it cannot dissolve in aqueous media, cross the cell membrane to reach its target, or survive metabolic processes. [6][11]These initial screens are critical for eliminating non-viable candidates early.

Protocol 1: Cell Permeability Assessment (Caco-2 Assay)

• Cell Culture: Seed Caco-2 cells onto permeable filter supports (e.g., Transwell® plates) and culture for 21-25 days to allow for differentiation into a polarized monolayer that forms tight junctions, mimicking the intestinal epithelium.

• Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) to confirm monolayer confluence and integrity. Values >200 Ω·cm² are typically acceptable.

• Permeability Measurement (Apical to Basolateral):

  • Replace the medium in the apical (A) and basolateral (B) chambers with transport buffer (e.g., HBSS).

  • Add the PROTAC compound (e.g., at 10 µM) to the apical chamber.

  • Incubate at 37°C with gentle shaking.

  • At specified time points (e.g., 30, 60, 90, 120 min), collect samples from the basolateral chamber.

  • Analyze the concentration of the PROTAC in the collected samples using LC-MS/MS.

• Efflux Ratio Calculation (Optional but Recommended): Repeat the experiment in the reverse direction (B to A). The ratio of permeability (Papp B→A / Papp A→B) indicates if the compound is a substrate of efflux transporters. [12]5. Data Analysis: Calculate the apparent permeability coefficient (Papp) for each linker variant.

Tier 2: Biophysical Characterization of the Ternary Complex

Causality: The stability and kinetics of the ternary complex are the mechanistic heart of PROTAC action. [13][14]Measuring these parameters directly provides invaluable insight into how a linker influences the key protein-protein interactions that drive degradation. [9] Protocol 2: Ternary Complex Formation and Cooperativity (Surface Plasmon Resonance - SPR)

• Immobilization: Covalently immobilize the purified E3 ligase (e.g., VHL or Cereblon complex) onto a sensor chip surface (e.g., CM5 chip via amine coupling).

• Binary Affinity (PROTAC to E3): Inject a serial dilution of the PROTAC over the E3 ligase surface to determine the binary equilibrium dissociation constant (KD).

• Binary Affinity (PROTAC to POI): In a separate experiment, inject a pre-incubated mixture of a constant concentration of PROTAC and a serial dilution of the purified POI over the E3 surface. This measures the affinity of the POI for the PROTAC-E3 binary complex.

• Cooperativity Calculation: Cooperativity (alpha, α) is the measure of how the binding of one protein influences the binding of the other. It is calculated as the ratio of the KD of the PROTAC for the E3 ligase in the absence of the POI to the KD in the presence of the POI.

  • α > 1: Positive cooperativity (favorable PPIs). The ternary complex is more stable than the individual binary complexes combined. [10] * α < 1: Negative cooperativity (steric hindrance or unfavorable PPIs). [10] * α = 1: No cooperativity.

• Kinetic Analysis: The SPR sensorgram also provides kinetic data, including the association rate (ka) and the dissociation rate (koff) of the ternary complex. A slow koff indicates a more stable, long-lived complex, which often correlates with more efficient degradation. [15][16]

Tier 3: Cellular Efficacy and Selectivity

Causality: Biophysical data must be validated in a physiological context. Cellular assays confirm that a PROTAC can engage its target, induce degradation, and do so without causing undue toxicity or degrading a wide array of unintended proteins.

Protocol 3: Target Protein Degradation (Western Blot)

• Cell Treatment: Plate cells (e.g., a cancer cell line endogenously expressing the POI) and allow them to adhere overnight. Treat the cells with a serial dilution of the PROTAC (e.g., from 1 nM to 10 µM) for a set duration (e.g., 18-24 hours). Include a vehicle control (e.g., DMSO).

• Cell Lysis: Wash the cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the total protein concentration of each lysate using a BCA assay to ensure equal loading.

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample by SDS-PAGE and transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane (e.g., with 5% non-fat milk or BSA in TBST).

  • Incubate with a primary antibody specific to the POI.

  • Incubate with a primary antibody for a loading control (e.g., GAPDH, β-actin).

  • Wash and incubate with the appropriate HRP-conjugated secondary antibody.

• Detection and Analysis: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate. Quantify the band intensity using densitometry software. Normalize the POI band intensity to the loading control.

• Data Plotting: Plot the percentage of remaining POI relative to the vehicle control against the log of the PROTAC concentration. Fit the data to a dose-response curve to determine the DC50 (concentration for 50% degradation) and Dmax (maximum percentage of degradation). [7] Protocol 4: Global Proteomics for Off-Target Profiling

• Sample Preparation: Treat cells with the PROTAC at a concentration known to be effective (e.g., 5x DC50) and a vehicle control for 24 hours.

• Lysis and Digestion: Lyse the cells and digest the proteins into peptides using trypsin.

• TMT Labeling (Optional but Recommended): Label the peptides from different conditions (e.g., benchmark linker, new linker 1, new linker 2, vehicle) with tandem mass tags (TMT) for multiplexed quantitative analysis.

• LC-MS/MS Analysis: Analyze the peptide samples using high-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Use proteomics software (e.g., MaxQuant, Proteome Discoverer) to identify and quantify thousands of proteins across all samples. Identify proteins whose abundance is significantly decreased only in the presence of a specific PROTAC, distinguishing on-target from potential off-target degradation. [17]

Data Interpretation: A Comparative Analysis

All quantitative data should be summarized for clear comparison. Below is a hypothetical dataset comparing our benchmark linker with two new challenger linkers.

Parameter	Benchmark Linker	Challenger 1 (Rigid-Alkyne)	Challenger 2 (Functional-Piperazine)	Senior Scientist's Interpretation
Aqueous Solubility (µM)	5	1	150	Challenger 2 shows vastly superior solubility, a critical advantage for formulation and in vivo studies. [6]
Caco-2 Papp (10⁻⁶ cm/s)	0.8	0.5	2.5	Challenger 2 demonstrates significantly better cell permeability, suggesting it can reach the intracellular target more efficiently. [18][12]
Ternary Complex α (Cooperativity)	1.5	25.0	1.2	The rigid alkyne linker in Challenger 1 induces strong positive cooperativity, indicating an optimal geometric fit. [9][10]
Ternary Complex koff (s⁻¹)	0.05	0.001	0.06	Challenger 1 forms a highly stable, long-lived ternary complex, which is a strong predictor of efficient degradation. [15][16]
Cellular DC50 (nM)	50	5	45	Despite poor solubility/permeability, Challenger 1's superior ternary complex properties translate to a 10-fold increase in cellular potency.
Dmax (%)	85%	98%	88%	Challenger 1 achieves near-complete degradation of the target protein.
Off-Target Hits (>50% degradation)	2	3	1	Challenger 2 exhibits the highest selectivity, a crucial safety parameter.
Cytotoxicity CC50 (µM)	>10	2	>10	The high potency of Challenger 1 comes at the cost of increased cytotoxicity, potentially linked to its off-target effects. [19]

Expert Analysis: This hypothetical data illustrates the complex trade-offs in linker design.

• Challenger 1 (Rigid-Alkyne) is a highly potent degrader due to its ability to form an exceptionally stable ternary complex. However, its poor physicochemical properties and higher off-target/cytotoxicity profile make it a high-risk, high-reward candidate that would require significant optimization.

• Challenger 2 (Functional-Piperazine) shows a much more attractive drug-like profile. While its potency is similar to the benchmark, its superior solubility, permeability, and selectivity make it a more promising lead for further development. The data suggests that for this particular POI-E3 pair, achieving excellent ADME properties and selectivity may be more critical than maximizing ternary complex stability alone.

Conclusion and Future Outlook

The rational design of PROTACs hinges on a deep understanding of the linker's role. The benchmarking framework presented here provides a systematic, evidence-based approach to de-risk and accelerate the development of novel protein degraders. By moving beyond simple measures of degradation and integrating physicochemical, biophysical, and comprehensive cellular profiling, researchers can build a holistic understanding of their molecules.

The future of linker design will undoubtedly involve greater integration of computational modeling and machine learning to predict ternary complex structures and physicochemical properties in silico, further reducing the reliance on empirical screening. [8][13]However, the robust experimental validation workflows outlined in this guide will remain the gold standard for confirming these predictions and selecting candidates with the highest probability of clinical success.

References

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• Kofink, C., et al. (2021). Degradation of Protein Kinases: Ternary Complex, Cooperativity, and Selectivity. ACS Medicinal Chemistry Letters, 13(1), 10-21. [Link]

• Ahn, J., et al. (2021). Modeling the Effect of Cooperativity in Ternary Complex Formation and Targeted Protein Degradation Mediated by Heterobifunctional Degraders. ACS Bio & Med Chem Au, 1(1), 37-47. [Link]

• Potjewyd, F., et al. (2022). Allosteric PROTACs: Expanding the Horizon of Targeted Protein Degradation. Journal of the American Chemical Society, 144(1), 7-18. [Link]

• Cecchini, C., Pannilunghi, S., & Scapozza, L. (2022). Emphasizing General Trends in PROTAC Pharmacokinetics for their Rational Design. CHIMIA International Journal for Chemistry, 76(4), 344-349. [Link]

• Reaction Biology. (n.d.). Protein Degradation Assays - PROTAC Screening. Reaction Biology Website. [Link]

• Tessema, M., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. MedChemComm, 11(10), 1636-1653. [Link]

• CD ComputaBio. (n.d.). PROTAC Linker Design and Optimization. CD ComputaBio Website. [Link]

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• Ciulli, A. (2024). How to improve the function of your PROTAC degrader by understanding ternary complex formation. YouTube. [Link]

• Shcherbakov, D., et al. (2020). Novel approaches for the rational design of PROTAC linkers. Drug Discovery Today: Technologies, 37, 31-39. [Link]

• Roy, M. J., et al. (2019). SPR-Measured Dissociation Kinetics of PROTAC Ternary Complexes Influence Target Degradation Rate. ACS Chemical Biology, 14(11), 2428-2437. [Link]

• Ishida, T., & Ciulli, A. (2023). Targeted Protein Degradation: Design Considerations for PROTAC Development. SLAS DISCOVERY: Advancing the Science of Drug Discovery, 28(6), 283-294. [Link]

• Maple, H. J., et al. (2022). Impact of Linker Composition on VHL PROTAC Cell Permeability. Journal of Medicinal Chemistry, 65(23), 15638-15652. [Link]

• Dong, B., et al. (2020). Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. Future Medicinal Chemistry, 12(13), 1217-1238. [Link]

• Prothera. (2025). ADC Linker Technology: A Comprehensive Overview of Antibody-Drug Conjugates. Prothera Website. [Link]

• Mtoz Biolabs. (n.d.). PROTAC Drug Off-Target Protein Assessment Service. Mtoz Biolabs Website. [Link]

• Li, Y., et al. (2025). PROTAC: a revolutionary technology propelling small molecule drugs into the next golden age. Journal of Translational Medicine, 23(1), 1-17. [Link]

• Schiemer, J., et al. (2021). Impact of PROTAC Linker Plasticity on the Solution Conformations and Dissociation of the Ternary Complex. Chemistry – A European Journal, 27(50), 12769-12776. [Link]

• Roy, M. J., et al. (2019). SPR-measured dissociation kinetics of PROTAC ternary complexes influence target degradation rate. bioRxiv. [Link]

• Gadd, M. S., et al. (2017). Structural basis of PROTAC cooperative recognition for selective protein degradation. Nature Chemical Biology, 13(5), 514-521. [Link]

• Sun, X., et al. (2023). Investigating the cell permeability of proteolysis-targeting chimeras (PROTACs). Journal of Pharmaceutical Investigation, 53(2), 227-234. [Link]

• Maple, H. J., et al. (2022). Impact of Linker Composition on VHL PROTAC Cell Permeability. ResearchGate. [Link]

• Zhang, X., et al. (2022). An overview of PROTACs: a promising drug discovery paradigm. RSC Medicinal Chemistry, 13(12), 1450-1466. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate

This guide provides essential, step-by-step procedures for the safe and compliant disposal of (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate (CAS No. 179756-43-5). Adherence to these protocols is critical for ensuring laboratory safety, protecting the environment, and maintaining regulatory compliance. This document is intended for researchers, scientists, and drug development professionals who handle this compound.

Hazard Profile & Mandatory Waste Characterization

The foundational step in proper chemical disposal is understanding its inherent risks. (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate and structurally similar compounds present specific hazards that mandate their classification as hazardous waste. Under the Resource Conservation and Recovery Act (RCRA), the generator of the waste is the first and most critical link in the hazardous waste management system, responsible for its entire lifecycle from "cradle-to-grave"[1].

Based on available safety data, this compound must be treated as hazardous. The primary GHS classification indicates it is harmful if swallowed[2]. Data from closely related aminopyrrolidine and aminophenoxy compounds further suggest potential for skin, eye, and respiratory irritation, as well as significant aquatic toxicity[3]. Therefore, under no circumstances should this chemical or its residues be disposed of via standard trash or sanitary sewer systems (down the drain)[4][5][6][7].

Hazard Classification (GHS)	Description	Source
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed.	[2]
Serious Eye Damage/Irritation (Category 2A)	H319: Causes serious eye irritation (inferred from analogs).	[3]
Hazardous to the Aquatic Environment, Acute Hazard (Category 1)	H400: Very toxic to aquatic life (inferred from analogs).	[3]
Pictogram	GHS07: Harmful/Irritant	[2]

This hazard profile necessitates that all waste streams containing this compound be managed as regulated hazardous waste.

Core Principles of Chemical Waste Management

Before detailing the step-by-step protocol, it is crucial to understand the guiding principles that ensure safety and compliance.

• Segregation: Never mix incompatible waste streams. This compound should be collected in a dedicated waste container and not mixed with strong acids, bases, or oxidizing agents to prevent potentially dangerous chemical reactions.

• Containerization: Waste must be stored in appropriate, compatible, and securely sealed containers[8][9][10]. The container must be in good condition, free from leaks or external residue[9].

• Labeling: All waste containers must be clearly and accurately labeled the moment waste is first added[9][11]. This is a primary regulatory requirement and is essential for safe handling and disposal by your institution's Environmental Health & Safety (EHS) team.

• Storage: Designated satellite accumulation areas for hazardous waste must be secure, located away from heat and direct sunlight, and ideally provide secondary containment to manage potential spills[11][12][13].

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural workflow for the safe handling and disposal of (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate waste.

Step 1: Don Personal Protective Equipment (PPE) Before handling the chemical or its waste, ensure you are wearing appropriate PPE. This includes:

• Chemical-resistant gloves (e.g., nitrile), which must be inspected for integrity before use[7][14].

• Safety glasses or goggles.

• A lab coat[4].

Step 2: Prepare the Hazardous Waste Container

• Select a Compatible Container: The best choice is the original manufacturer's container[9]. If unavailable, use a clean, dry, chemically-resistant container with a screw-top cap that can be securely sealed[10]. Glass bottles are often a suitable choice. Do not use food or beverage containers[9][10].

• Ensure Good Condition: The container and its cap must be free of cracks, residue, and any signs of deterioration[10].

Step 3: Label the Waste Container

• Immediate Labeling: Affix your institution's official hazardous waste label or tag to the container before adding any waste[9].

• Complete Information: Fill out the label completely and legibly. This must include:

  • The words "Hazardous Waste."

  • The full, unabbreviated chemical name: "(S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate."

  • The specific constituents and their approximate concentrations if it is a solution.

  • The date accumulation started (the day the first drop of waste entered the container).

  • The name of the principal investigator or lab contact.

Step 4: Accumulate Waste Safely

• Transfer Waste: Carefully transfer the waste into the labeled container, minimizing splashing or aerosolization. If the compound is a solid, transfer it carefully to avoid creating dust[5][6][7].

• Keep Container Closed: The waste container must remain securely capped at all times, except when you are actively adding waste to it[9][10]. This prevents the release of vapors and protects against spills.

• Do Not Overfill: Leave at least 10% of headspace (or about one inch) in the container to allow for vapor expansion[10].

Step 5: Store the Waste Container Properly

• Designated Area: Store the container in your laboratory's designated hazardous waste satellite accumulation area[13].

• Secondary Containment: Place the waste container within a larger, chemically-resistant secondary container (like a plastic tub or tray) to contain any potential leaks[13].

• Safe Placement: Store hazardous waste below eye level and away from sinks, floor drains, heat sources, and direct sunlight[11][12].

Step 6: Arrange for Final Disposal

• Monitor Accumulation: Be aware of your institution's and local regulations regarding the maximum volume of waste allowed in a satellite accumulation area and the maximum time allowed for storage (often 6-12 months)[12][15].

• Schedule a Pickup: Once the container is nearly full or approaching its time limit, submit a hazardous waste pickup request through your institution's EHS department or designated hazardous waste professional[12]. Do not attempt to transport or dispose of the waste yourself.

Accidental Spill & Emergency Procedures

In the event of a spill, prioritize personal safety and containment.

• Evacuate and Alert: Alert personnel in the immediate area. If the spill is large or involves other hazardous materials, evacuate the lab and contact your EHS emergency line.

• Ensure Ventilation: Work in a well-ventilated area. If safe to do so, increase ventilation by opening a fume hood sash[6].

• Contain the Spill: For liquid spills, soak up the material with an inert absorbent material like vermiculite, sand, or a commercial sorbent pad. Do not use combustible materials like paper towels on a large spill. For solid spills, gently cover to prevent dust from spreading and then carefully sweep or scoop the material into a container[4][6][7][16].

• Clean and Decontaminate: Clean the spill area thoroughly with soap and water[4].

• Dispose of Cleanup Materials: All contaminated cleanup materials (gloves, absorbent, etc.) must be placed in a sealed, labeled hazardous waste container for disposal[4][16].

Disposal Workflow Diagram

The following diagram illustrates the complete, compliant lifecycle for the disposal of (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate waste.

Caption: Disposal workflow for (S)-tert-Butyl 3-(4-aminophenoxy)pyrrolidine-1-carboxylate.

Waste Minimization Strategies

The most effective approach to waste management is to prevent its generation in the first place[13]. Laboratories can significantly reduce their environmental footprint and disposal costs by adopting these practices:

• Prudent Purchasing: Order only the quantity of chemical required for your immediate experimental needs to avoid generating waste from expired or unused stock[17].

• Scale Reduction: Whenever feasible, reduce the scale of experiments to minimize the volume of waste produced[13].

• Inventory Management: Maintain a current and accurate chemical inventory to prevent the unnecessary purchase of duplicate chemicals[17].

• Substitution: Where scientifically viable, consider substituting less hazardous chemicals in your protocols[13].

By integrating these disposal protocols and minimization strategies into your daily laboratory operations, you contribute to a safer research environment and uphold your professional responsibility for environmental stewardship.

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